1-Methyl-1-phenethylhydrazine

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of N-methyl-N-phenethylhydrazine

Abstract This technical guide provides a comprehensive analysis of N-methyl-N-phenethylhydrazine (1-methyl-1-(2-phenylethyl)hydrazine), a structural derivative of the non-selective monoamine oxidase inhibitor (MAOI) phenelzine. Designed for researchers in medicinal chemistry and neuropharmacology, this document details the molecule's physicochemical properties, validated synthetic pathways, and pharmacological implications. Special emphasis is placed on the mechanistic divergence between 1,1-disubstituted hydrazines and their monosubstituted progenitors in the context of flavin-dependent enzyme inhibition.

Chemical Identity and Physicochemical Profile[1][2][3][4][5][6][7][8]

N-methyl-N-phenethylhydrazine is a 1,1-disubstituted hydrazine. Unlike its parent compound phenelzine (2-phenylethylhydrazine), the substitution of the

-nitrogen prevents the formation of standard diazene intermediates, altering its metabolic stability and binding kinetics.

Core Data Summary

Property	Value / Description
IUPAC Name	1-methyl-1-(2-phenylethyl)hydrazine
Common Name	N-methyl-N-phenethylhydrazine
Molecular Formula
Molecular Weight	150.22 g/mol
CAS Registry Number	154493-27-3 (HCl salt); Free base often unlisted
SMILES	CN(N)CCc1ccccc1
Physical State	Colorless to pale yellow oil (free base); White crystalline solid (HCl salt)
Solubility	Soluble in EtOH, DMSO, ; HCl salt soluble in water

Calculated Physicochemical Properties

Parameter	Value	Context
LogP (Predicted)	~1.9 - 2.1	Moderate lipophilicity; crosses BBB readily.
pKa (Conjugate Acid)	~7.5 - 8.0	Less basic than alkylamines due to the adjacent nitrogen ( -effect).
H-Bond Donors	1 ( )	Primary amine group available for H-bonding.
H-Bond Acceptors	2	Both nitrogens can accept, though steric bulk limits the tertiary N.

Synthetic Methodology

The synthesis of 1,1-disubstituted hydrazines is non-trivial due to the risk of over-alkylation when using hydrazine hydrate. The most robust, self-validating protocol involves the nitrosation of the corresponding secondary amine followed by reduction.

Retrosynthetic Analysis

The target molecule is assembled from N-methyl-phenethylamine (NMPEA). Direct alkylation is avoided to prevent poly-alkylation.

Pathway: NMPEA

N-nitroso-N-methyl-phenethylamine N-methyl-N-phenethylhydrazine

Step-by-Step Protocol

WARNING: N-nitroso intermediates are potent carcinogens. All procedures must be performed in a fume hood with double-gloving and appropriate quenching protocols (e.g., sulfamic acid).

Step A: Nitrosation (Formation of the N-Nitroso Intermediate)

• Reagents: N-methyl-phenethylamine (10 mmol), Sodium Nitrite (

  , 15 mmol), Hydrochloric Acid (HCl, 3M).

• Procedure:

  • Dissolve N-methyl-phenethylamine in 20 mL of 3M HCl at 0°C (ice bath).

  • Add

    (dissolved in minimal water) dropwise over 20 minutes, maintaining temperature < 5°C.

  • Stir for 1 hour at 0°C, then allow to warm to room temperature for 1 hour.

  • Validation: Monitor by TLC (silica, Hexane/EtOAc). The secondary amine spot will disappear, replaced by a less polar nitroso spot.

  • Workup: Extract with Dichloromethane (DCM) (

    mL). Wash organics with bicarbonate and brine. Dry over . Evaporate to yield the yellow oil (N-nitroso-N-methyl-phenethylamine).

Step B: Reduction to Hydrazine

• Reagents: Lithium Aluminum Hydride (

  , 20 mmol) or Zinc dust/Acetic Acid (safer alternative).

• Procedure (LiAlH4 route):

  • Suspend

    in dry THF under Argon/Nitrogen atmosphere.

  • Add the N-nitroso intermediate (dissolved in dry THF) dropwise at 0°C.

  • Reflux for 4 hours.

  • Quench: Fieser workup (Water, 15% NaOH, Water) to precipitate aluminum salts.

  • Purification: Filter salts, dry filtrate, and concentrate. The crude oil can be converted to the hydrochloride salt by adding 2M HCl in ether.

Synthesis Workflow Diagram

Figure 1: Synthetic route via N-nitrosamine reduction. Note the critical safety controls required during the intermediate stage.

Pharmacological Implications & Mechanism[2][11][12][13]

The structural modification of placing a methyl group on the

-nitrogen (relative to the phenethyl chain) fundamentally alters the interaction with Monoamine Oxidase (MAO).

Mechanism of Action: The "Suicide Inhibition" Divergence

Classical MAO inhibitors like Phenelzine are monosubstituted hydrazines . They function as suicide substrates:

• MAO oxidizes the hydrazine to a diazene (

  ).

• The diazene fragments to release

  and a radical/cation species.

• This reactive species covalently bonds to the N(5) atom of the FAD cofactor, irreversibly disabling the enzyme.

N-methyl-N-phenethylhydrazine (1,1-disubstituted):

• Blockade: The presence of the methyl group prevents the formation of the diazene intermediate (

  is impossible because there is no hydrogen on the -nitrogen).

• Consequence: 1,1-disubstituted hydrazines are generally reversible inhibitors or poor substrates compared to their monosubstituted counterparts. They may act via competitive inhibition or require metabolic N-demethylation to become active suicide inhibitors.

Metabolic Fate

In vivo, N-methyl-N-phenethylhydrazine is likely subject to:

• N-demethylation: Cytochrome P450 enzymes may remove the methyl group, converting it back into Phenelzine (active metabolite).

• Hydrazone Formation: Reaction with endogenous aldehydes (e.g., Pyridoxal phosphate) to form hydrazones, potentially depleting Vitamin B6.

Mechanistic Comparison Diagram

Figure 2: Mechanistic divergence between Phenelzine and its N-methyl derivative. The 1,1-substitution blocks the direct formation of the reactive diazene species.

Analytical Validation

To confirm the identity of the synthesized compound, the following spectral signatures are diagnostic.

Technique	Expected Signal (Approximate)	Interpretation
1H NMR ( )	2.40 (s, 3H)	N-Methyl group (Singlet).
2.6-2.8 (m, 4H)	Ethylene bridge ( ).
7.1-7.3 (m, 5H)	Aromatic protons.
3.0-3.5 (br s, 2H)	protons (Exchangeable with ).
Mass Spectrometry	m/z 151.2	Protonated molecular ion.
IR Spectroscopy	3300-3400	N-H stretching (Primary amine doublet).

Safety and Handling

• Toxicity: Hydrazines are hepatotoxic and potential carcinogens. The N-nitroso intermediate described in the synthesis is a known carcinogen.

• Stability: Free base hydrazines oxidize in air to form hydrazones or diazenes. Store as the Hydrochloride (HCl) salt at -20°C under inert gas (Argon).

• Neutralization: Spills should be treated with dilute hypochlorite (bleach) to oxidize the hydrazine to nitrogen gas and water, though care must be taken to avoid forming chloramines.

References

• PubChem. (2025).[1][2][3][4] 1-Methyl-1-(2-phenylethyl)hydrazine hydrochloride.[2] National Library of Medicine. Available at: [Link]

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• Organic Syntheses. (1973). General methods for nitrosation and reduction to hydrazines. (General protocol validation). Available at: [Link]

• Ramsay, R. R. (2016). Molecular aspects of monoamine oxidase B inhibition. Progress in Neuro-Psychopharmacology and Biological Psychiatry.

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An In-Depth Technical Guide to the Core Differences Between 1-Methyl-1-phenethylhydrazine and Phenelzine

Abstract

This technical guide provides a comprehensive comparative analysis of Phenelzine, a well-established monoamine oxidase inhibitor (MAOI), and its N-methylated analogue, 1-Methyl-1-phenethylhydrazine. While structurally similar, the addition of a single methyl group to the hydrazine moiety profoundly alters the molecule's pharmacodynamic, pharmacokinetic, and metabolic profiles. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth exploration of the chemical distinctions, mechanistic divergences, and analytical strategies for differentiating these two compounds. We will delve into the irreversible inhibitory action of Phenelzine on monoamine oxidase (MAO) and contrast it with the attenuated activity observed in its methylated counterpart. Furthermore, this guide will present detailed experimental protocols, comparative data, and visual workflows to provide a practical and field-proven resource for the scientific community.

Introduction

Hydrazine derivatives represent a class of compounds with significant pharmacological importance, most notably exemplified by the antidepressant and anxiolytic agent, Phenelzine.[1][2] Sold under the trade name Nardil, Phenelzine is one of the few non-selective and irreversible MAOIs still in widespread clinical use, valued for its efficacy in treatment-resistant depression and anxiety disorders.[1][2] Its therapeutic effects stem from its ability to prevent the breakdown of key monoamine neurotransmitters, including serotonin, norepinephrine, and dopamine.[1][3][4]

This guide focuses on a critical structural analogue of Phenelzine: 1-Methyl-1-phenethylhydrazine. This compound differs from Phenelzine by the addition of a methyl group on the nitrogen atom adjacent to the phenethyl group. While this may seem like a minor chemical modification, the principles of medicinal chemistry suggest it can lead to significant changes in biological activity. This document will systematically dissect these differences, providing a foundational understanding for researchers investigating structure-activity relationships (SAR) within this chemical class or developing novel MAOIs.

Part I: Molecular and Chemical Profile

A foundational understanding of the structural differences between these two molecules is paramount to appreciating their distinct pharmacological behaviors.

Section 1.1: Phenelzine

• IUPAC Name: 2-phenylethylhydrazine[1][5]

• Chemical Formula: C₈H₁₂N₂[1]

• Molar Mass: 136.198 g·mol⁻¹[1]

• Structure: Phenelzine consists of a phenethyl group (a benzene ring attached to a two-carbon chain) bonded to a terminal hydrazine (-NHNH₂) functional group.[1] The presence of a primary amine on the terminal nitrogen is a key feature for its biological activity.

Section 1.2: 1-Methyl-1-phenethylhydrazine

• IUPAC Name: 1-methyl-1-(2-phenylethyl)hydrazine

• Chemical Formula: C₉H₁₄N₂

• Molar Mass: 150.22 g·mol⁻¹

• Structure: This molecule shares the core phenethylhydrazine scaffold but is distinguished by a methyl group (-CH₃) substituting one of the hydrogens on the nitrogen atom (N1) that is directly attached to the phenethyl group.

Section 1.3: Comparative Structural Analysis

The singular, defining difference is the N-methylation at the N1 position. This seemingly simple addition has profound steric and electronic implications that ripple through the molecule's interactions with biological targets.

Caption: Comparative molecular structures.

Part II: Pharmacodynamics and Mechanism of Action (MOA)

The primary therapeutic target of Phenelzine is monoamine oxidase (MAO), an enzyme crucial for the degradation of monoamine neurotransmitters.[3][6] The structural divergence between the two compounds leads to a significant difference in their interaction with this enzyme.

Section 2.1: Phenelzine as a Non-selective, Irreversible MAOI

Phenelzine is a potent, non-selective, and irreversible inhibitor of both MAO-A and MAO-B isoforms.[1][2][3]

• Mechanism of Irreversible Inhibition: The inhibitory action is a mechanism-based "suicide" inhibition. Phenelzine itself is a substrate for MAO. The enzyme oxidizes the hydrazine moiety, generating a highly reactive phenethylidenehydrazine intermediate.[1][7] This reactive species then forms a stable, covalent bond with the FAD cofactor of the enzyme, rendering it permanently inactive.[3]

• Consequences: Because the inhibition is irreversible, the restoration of MAO activity is not dependent on the drug's half-life but rather on the de novo synthesis of the enzyme, a process that can take 2-3 weeks.[1][8][9] This leads to a sustained increase in the synaptic concentrations of serotonin, norepinephrine, dopamine, and other trace amines.[1][4]

• Other Actions: Phenelzine and its metabolites also inhibit γ-aminobutyric acid transaminase (GABA-T), leading to increased brain levels of the inhibitory neurotransmitter GABA, which may contribute significantly to its anxiolytic properties.[1][6]

Caption: Mechanism of irreversible MAO inhibition by Phenelzine.

Section 2.2: Postulated MOA of 1-Methyl-1-phenethylhydrazine

The introduction of a methyl group at the N1 position drastically alters the molecule's ability to inhibit MAO.

• Reduced MAO Inhibition: Research indicates that N-methylation of Phenelzine significantly weakens its inhibitory activity towards monoamine oxidase.[10][11] This is a critical distinction. The steric hindrance from the methyl group likely interferes with the optimal binding of the hydrazine moiety within the active site of the MAO enzyme.

• Altered Substrate Potential: While its inhibitory power is diminished, the methylated compound may still act as a substrate for MAO.[10][11] Deamination by MAO could lead to the formation of different metabolites compared to Phenelzine.

• Loss of Mechanism-Based Inhibition: Studies on analogous compounds have shown that substitutions on the hydrazine group can negate the mechanism-based inactivation of enzymes.[12] The N-methyl group may prevent the formation of the specific reactive intermediate required for covalent modification of the FAD cofactor, thus preventing irreversible inhibition.

Section 2.3: Comparative Mechanistic Insights

Feature	Phenelzine	1-Methyl-1-phenethylhydrazine (Postulated)
MAO Inhibition	Potent, Irreversible, Non-selective	Markedly weaker MAO inhibition[10][11]
Inhibition Type	Mechanism-based ("suicide") inhibitor	Likely a weak, reversible inhibitor or simply a substrate
Primary MOA	Covalent inactivation of MAO enzyme[3]	Does not effectively inactivate MAO
Effect on GABA	Increases GABA via GABA-T inhibition[1][6]	Effect on GABA-T is not established, likely reduced
Clinical Outcome	Potent antidepressant and anxiolytic[1][2]	Lacks significant antidepressant activity via MAO inhibition

Part III: Pharmacokinetics and Metabolism

The structural difference also dictates how these compounds are absorbed, distributed, metabolized, and excreted (ADME).

Section 3.1: Metabolism of Phenelzine

Phenelzine undergoes extensive metabolism, primarily through oxidation by monoamine oxidase.[1][13]

• Primary Pathway (Oxidation): The major metabolites are phenylacetic acid and parahydroxyphenylacetic acid, which account for approximately 73% of an administered dose recovered in urine.[1][13]

• Minor Pathways:

  • Acetylation: A minor pathway forms N²-acetylphenelzine.[1][14]

  • Metabolism to PEA: Phenelzine can also be metabolized to phenethylamine (PEA), a trace amine with its own stimulant properties.[1]

• Half-Life: The plasma half-life of Phenelzine is approximately 11.6 hours, but this value is clinically misleading due to the irreversible nature of its action.[1][13]

Section 3.2: Predicted Metabolism of 1-Methyl-1-phenethylhydrazine

The N-methyl group is expected to alter the metabolic fate significantly.

• Altered Oxidative Metabolism: Since its interaction with MAO is weak, the primary oxidative pathway seen with Phenelzine will be less prominent. The molecule may undergo N-demethylation via cytochrome P450 (CYP) enzymes, potentially converting it back to Phenelzine, though this is speculative and would depend on the specific CYP isozymes involved.

• Impact on Acetylation: Acetylation typically occurs on the terminal nitrogen (N2). The N1-methylation is unlikely to directly block this, but the overall change in the molecule's properties could influence its affinity for N-acetyltransferase enzymes.

• Increased Stability: Studies on other N-methylated hydrazone analogs have shown that N-methylation can increase chemical stability and protect against acid hydrolysis, which could influence oral bioavailability.[15][16][17]

Section 3.3: Comparative Pharmacokinetic Parameters

Parameter	Phenelzine	1-Methyl-1-phenethylhydrazine (Predicted)	Rationale for Difference
Primary Target	MAO-A, MAO-B	Likely CYP Enzymes	N-methylation reduces affinity for MAO.[10][11]
Primary Metabolism	Oxidation by MAO[1][13]	N-demethylation, other CYP-mediated oxidations	Change in primary enzymatic target.
Major Metabolites	Phenylacetic acid, p-hydroxyphenylacetic acid[1]	Phenelzine (via demethylation), hydroxylated derivatives	Different metabolic pathways are engaged.
Pharmacological Half-Life	Very long (2-3 weeks) due to irreversible action[1]	Likely short, tied to its plasma concentration	Reversible action means effect ceases when the drug is cleared.
Brain Penetration	Effective	Potentially enhanced	N-methylation can increase lipophilicity and brain penetration.[15][17]

Part IV: Synthesis and Analytical Characterization

The synthesis and analytical differentiation of these closely related compounds require specific chemical strategies and instrumentation.

Section 4.1: Synthetic Routes

• Phenelzine Synthesis: A common industrial synthesis involves the reaction of 2-phenethyl bromide with hydrazine hydrate.[18] An alternative route starts from phenethylamine.[18]

• 1-Methyl-1-phenethylhydrazine Synthesis: A plausible laboratory synthesis would involve the N-methylation of a protected phenelzine derivative or a multi-step process starting from a different precursor. For example, a related compound, 1-Methyl-1-phenylhydrazine, is synthesized by the methylation of phenylhydrazine.[19] A similar strategy could be adapted.

Caption: High-level overview of synthetic workflows.

Section 4.2: Experimental Protocol: Differentiating via GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for separating and identifying these two compounds due to their volatility and distinct fragmentation patterns.

Objective: To develop a self-validating GC-MS method to separate and unequivocally identify Phenelzine and 1-Methyl-1-phenethylhydrazine in a mixed sample.

Methodology:

• Sample Preparation:

  • Prepare 1 mg/mL stock solutions of Phenelzine and 1-Methyl-1-phenethylhydrazine standards in methanol.

  • Create a mixed sample by combining equal volumes of each stock solution.

  • Derivatization (Optional but Recommended): To improve chromatographic peak shape and thermal stability, perform acylation. Add 50 µL of N-methyl-bis(trifluoroacetamide) (MBTFA) to 100 µL of the sample. Cap tightly and heat at 70°C for 30 minutes. This will derivatize the -NH and -NH₂ groups.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC (or equivalent).

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent).

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

  • Inlet: Splitless mode, 250°C.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MSD Conditions:

    • Transfer Line: 280°C.

    • Ion Source: Electron Ionization (EI), 70 eV, 230°C.

    • Scan Range: 40-400 m/z.

• Expected Results & Validation:

  • Separation: Due to its slightly higher molecular weight and potential differences in polarity, 1-Methyl-1-phenethylhydrazine is expected to have a slightly longer retention time than Phenelzine.

  • Mass Spectra (Non-derivatized):

    • Phenelzine (M.W. 136.19): The molecular ion (M⁺) at m/z 136 may be weak. A prominent base peak is expected at m/z 105, corresponding to the loss of the -NHNH₂ group, leaving the [C₈H₉]⁺ fragment (phenylethyl cation). Another significant fragment will be at m/z 91 (tropylium ion).

    • 1-Methyl-1-phenethylhydrazine (M.W. 150.22): The molecular ion at m/z 150 will likely be observed. The key differentiating fragmentation will be the loss of the -NH₂ group, resulting in a fragment at m/z 134 [C₉H₁₂N]⁺. The base peak will likely still be at m/z 105, but the presence and relative abundance of the m/z 134 fragment will be a key identifier.

  • Self-Validation: The protocol is self-validating because the distinct retention times and, more importantly, the unique mass fragmentation patterns (especially the molecular ions and key fragments like m/z 134 for the methylated compound) provide unambiguous identification for each analyte.

Part V: Therapeutic and Toxicological Profile

The alterations in pharmacodynamics and pharmacokinetics translate directly to different therapeutic and toxicological outcomes.

Section 5.1: Clinical Utility and Toxicology of Phenelzine

• Therapeutic Use: Phenelzine is an effective treatment for major depressive disorder, particularly atypical depression, as well as panic disorder and social anxiety disorder.[2]

• Toxicology - The "Cheese Effect": As a non-selective MAOI, Phenelzine inhibits MAO-A in the gut, which is responsible for metabolizing dietary tyramine.[3] Ingestion of tyramine-rich foods (e.g., aged cheese, cured meats, certain wines) can lead to a massive release of norepinephrine, causing a dangerous hypertensive crisis.[3][8][20] This necessitates strict dietary restrictions for patients.[3]

• Drug Interactions: Phenelzine has a high potential for dangerous drug-drug interactions, particularly with serotonergic agents (like SSRIs), which can precipitate life-threatening serotonin syndrome.[2][9]

Section 5.2: Research Status and Predicted Profile of 1-Methyl-1-phenethylhydrazine

• Research Status: 1-Methyl-1-phenethylhydrazine is primarily a research chemical or a potential metabolite of phenelzine.[10][11] It is not used therapeutically.

• Predicted Toxicological Profile:

  • Reduced Tyramine Risk: Due to its weak inhibition of MAO-A, the risk of a tyramine-induced hypertensive crisis would be virtually eliminated. This is the most significant toxicological difference.

  • Different Interaction Profile: The risk of serotonin syndrome via pharmacodynamic interaction would be much lower. However, as a potential substrate or inhibitor of CYP enzymes, it could have a different set of pharmacokinetic drug-drug interactions.

  • Inherent Hydrazine Toxicity: It is important to note that all hydrazine derivatives carry some risk of hepatotoxicity, though the mechanisms can vary.[1][21]

Conclusion

The comparison between Phenelzine and 1-Methyl-1-phenethylhydrazine serves as a powerful case study in structure-activity relationships. The addition of a single methyl group to the N1 position of the hydrazine moiety is sufficient to dismantle the potent, irreversible MAO-inhibiting activity that defines Phenelzine's therapeutic utility. This N-methylation transforms the molecule from a powerful therapeutic agent into a compound with a fundamentally different pharmacological profile, characterized by weak MAO interaction, an altered metabolic fate, and a significantly safer toxicological profile regarding dietary and drug interactions. This guide has systematically outlined these core differences, providing the chemical, mechanistic, and analytical foundation necessary for researchers and developers working with hydrazine-based compounds and monoamine oxidase inhibitors.

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• 11. Enzymatic N-methylation of phenelzine catalyzed by phenylethanolamine N-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Technical Guide to the Solubility of 1-Methyl-1-phenethylhydrazine HCl: A Comparative Analysis in Water and DMSO

Abstract

The solubility of an active compound is a critical determinant of its utility in both in vitro and in vivo research settings. This guide provides an in-depth analysis of the expected solubility of 1-Methyl-1-phenethylhydrazine Hydrochloride (HCl) in two common laboratory solvents: deionized water and dimethyl sulfoxide (DMSO). In the absence of publicly available quantitative solubility data for this specific molecule, this document serves as a comprehensive theoretical and practical framework for researchers. It outlines the foundational physicochemical principles governing solubility, presents a robust experimental protocol for its determination, and offers expert insights into the causal mechanisms behind the anticipated solubility differences.

Introduction: The Primacy of Solubility in Drug Development

1-Methyl-1-phenethylhydrazine is a hydrazine derivative with structural motifs relevant to medicinal chemistry and pharmacological research. As with any potential candidate compound, a thorough understanding of its physical properties is a prerequisite for reliable and reproducible experimentation. Solubility, the maximum concentration to which a compound can be dissolved in a given solvent to form a stable solution, directly impacts assay concentration, formulation strategies, and bioavailability.

The hydrochloride salt form of an amine-containing compound is typically chosen to enhance aqueous solubility and stability.[1] However, the interplay between the ionic nature of the salt and the organic scaffold of the molecule creates a nuanced solubility profile that differs significantly between polar protic solvents like water and polar aprotic solvents like DMSO. This guide will dissect these differences, providing researchers with the predictive understanding and practical tools necessary to handle 1-Methyl-1-phenethylhydrazine HCl effectively.

Physicochemical Profile and Solubility Hypothesis

To predict the solubility behavior of 1-Methyl-1-phenethylhydrazine HCl, we must first estimate its key physicochemical properties by examining its constituent parts: the 1-methyl-1-phenylhydrazine moiety and the phenylethylamine backbone.

• 1-Methyl-1-phenylhydrazine: This portion of the molecule has a predicted pKa of approximately 5.37 and a LogP (octanol-water partition coefficient) between 1.0 and 1.6.[2][3][4] The free base is described as only slightly or sparingly soluble in water.[2]

• 1-Phenylethylamine: This structural analog contributes to the overall lipophilicity. It has a pKa around 9.04 and a LogP of approximately 1.2 to 1.5.[5] Its free base has a notable water solubility of 42 g/L (42 mg/mL).

Combining these features, 1-Methyl-1-phenethylhydrazine HCl is a salt of a relatively weak base. The presence of two phenyl rings and an ethyl linker contributes to its lipophilic character, while the protonated hydrazine and amine functionalities, along with the chloride counter-ion, provide the hydrophilic driving force for dissolution.

Hypothesis:

• In Water: The solubility will be primarily driven by the ionic nature of the hydrochloride salt. The protonated nitrogen atoms will engage in strong ion-dipole interactions with water molecules, and the chloride ion will be readily solvated. Water's ability to act as both a hydrogen bond donor and acceptor will further stabilize the dissolved ions. However, the nonpolar phenyl rings and alkyl chain will present a hydrophobic surface, limiting the overall solubility. We predict moderate-to-good aqueous solubility.

• In DMSO: As a powerful polar aprotic solvent, DMSO is an exceptional solvent for a wide range of organic molecules.[6] It can effectively solvate the cationic 1-Methyl-1-phenethylhydrazine portion through strong dipole-dipole interactions, particularly with its sulfoxide oxygen atom acting as a strong hydrogen bond acceptor. DMSO will also readily dissolve the lipophilic parts of the molecule. We predict that the solubility in DMSO will be significantly higher than in water.

Quantitative Solubility Data

As of the date of this publication, specific experimental solubility values for 1-Methyl-1-phenethylhydrazine HCl are not widely reported. The table below is provided as a template for researchers to populate with their own empirically determined data, following the protocol outlined in Section 5.

Parameter	Water	DMSO	Unit	Method
Thermodynamic Solubility	To Be Determined	To Be Determined	mg/mL	Shake-Flask Method
Thermodynamic Solubility	To Be Determined	To Be Determined	mM	Shake-Flask Method
Kinetic Solubility	To Be Determined	N/A	µg/mL	Turbidimetric/Nephelometric Method
Appearance	TBD	TBD	-	Visual Inspection

Note: Kinetic solubility is typically determined by precipitating a compound from a DMSO stock solution into an aqueous buffer and is therefore not applicable for neat DMSO.[7][8]

Mechanistic View of Solvation

The differing solubility profiles in water and DMSO can be attributed to the distinct molecular interactions between the solute and each solvent. The diagram below illustrates the key forces at play.

Caption: Key interactions governing solubility in water vs. DMSO.

In water, strong ion-dipole forces and hydrogen bonding with the protonated amine are favorable, but this is counteracted by the energy penalty of disrupting the water structure around the hydrophobic phenyl groups. In DMSO, the highly polar S=O group provides excellent solvation for the cation, while its methyl groups readily interact with the lipophilic portions of the solute, leading to more favorable overall dissolution.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol describes the "gold standard" shake-flask method for determining the equilibrium solubility of a compound, which is essential for lead optimization and formulation studies.[1][9][10]

5.1. Materials and Reagents

• 1-Methyl-1-phenethylhydrazine HCl (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.9% purity

• Deionized Water (Type 1 or equivalent, e.g., 18.2 MΩ·cm)

• Phosphate-Buffered Saline (PBS), pH 7.4 (for physiologically relevant aqueous solubility)

• Analytical balance (readable to at least 0.1 mg)

• 2.0 mL glass vials with PTFE-lined screw caps

• Vortex mixer

• Orbital shaker or rotator in a temperature-controlled incubator (e.g., 25 °C)

• Centrifuge capable of >10,000 x g

• Calibrated pipettes and sterile, chemical-resistant tips

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a suitable column (e.g., C18), or a UV-Vis spectrophotometer.

5.2. Step-by-Step Methodology

• Preparation of Calibration Standards: a. Prepare a concentrated stock solution of the compound in a suitable solvent (e.g., 10 mg/mL in methanol or DMSO). b. Perform serial dilutions from this stock to create a series of at least five standards with known concentrations that bracket the expected solubility range. c. Analyze these standards via HPLC-UV or UV-Vis to generate a standard curve of response (e.g., peak area) versus concentration.

• Sample Preparation: a. Label at least three glass vials for each solvent to be tested (e.g., Water, PBS, DMSO). b. Add an excess amount of solid 1-Methyl-1-phenethylhydrazine HCl to each vial. An amount that is 2-3 times the estimated solubility is sufficient (e.g., start with 5-10 mg). The key is to have undissolved solid remaining at the end of the experiment. c. Accurately add a precise volume of the test solvent to each vial (e.g., 1.0 mL).

• Equilibration: a. Tightly cap the vials. b. Place the vials on an orbital shaker or rotator inside an incubator set to a constant temperature (e.g., 25 °C). c. Agitate the samples for a sufficient period to ensure equilibrium is reached. A minimum of 24 hours is recommended; 48-72 hours may be necessary for some compounds.[11][12]

• Phase Separation: a. After equilibration, visually inspect the vials to confirm the presence of undissolved solid. b. Centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the excess solid.

• Sample Analysis: a. Carefully aspirate the supernatant, being cautious not to disturb the solid pellet. b. For an additional purification step, filter the supernatant through a 0.22 µm syringe filter. Note: Ensure the filter material does not bind the compound. c. Accurately dilute the clear, saturated solution with a suitable solvent (e.g., methanol or the mobile phase) to bring its concentration into the linear range of the previously generated standard curve. d. Analyze the diluted sample using the same HPLC-UV or UV-Vis method used for the standards.

• Data Calculation: a. Using the standard curve, determine the concentration of the diluted sample. b. Multiply this concentration by the dilution factor to calculate the solubility of the compound in the original solvent. c. Report the average and standard deviation of the replicate measurements.

5.3. Self-Validating System: Trustworthiness of the Protocol

• Visual Confirmation: The persistent presence of solid material at the end of the incubation period is a primary validation that a saturated, equilibrium state was achieved.

• Time-Point Analysis (Optional): To rigorously confirm equilibrium, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured solubility does not significantly change between later time points.[7]

• Use of Controls: Including reference compounds with known solubilities (e.g., Atenolol for low solubility, Ketoconazole for high solubility) in the assay batch validates the experimental setup and analytical procedure.[11]

Workflow for Solubility Determination

The following diagram outlines the logical flow of the experimental protocol.

Caption: Logical workflow for thermodynamic solubility determination.

Conclusion

References

• BioDuro. ADME Solubility Assay. BioDuro-Sundia. Available at: [Link]

• Bio-protocol. Determination of Kinetic Solubility. Bio-protocol Journal. Available at: [Link]

• ChemBK. L-1-Phenylethylamine. ChemBK. Available at: [Link]

• PlantaeDB. 1-Phenylethylamine - Chemical Compound. PlantaeDB. Available at: [Link]

• Bienta. Shake-Flask Solubility Assay. Bienta. Available at: [Link]

• Plateforme de Chimie Biologique Intégrative de Strasbourg (PCBIS). Thermodynamic solubility. University of Strasbourg. Available at: [Link]

• National Center for Biotechnology Information. Aqueous Kinetic Solubility. ADME@NCATS. Available at: [Link]

• Quora. How to make a stock solution of a substance in DMSO. Quora. Available at: [Link]

• GE Healthcare Life Sciences. Buffer and sample preparation for direct binding assay in 2% DMSO. Cytiva. Available at: [Link]

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• PubChem. 1-Phenethylamine. National Center for Biotechnology Information. Available at: [Link]

• Pharmaceutical Sciences. A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Tabriz University of Medical Sciences. Available at: [Link]

• Liu, R., et al. (2007). Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. Journal of Pharmaceutical Sciences, 96(11), 3052-3061. Available at: [Link]

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• PubChem. N-methyl-N-phenyl-hydrazine. National Center for Biotechnology Information. Available at: [Link]

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Pharmacological Classification and Mechanisms of N-Methylated Hydrazine Derivatives

This guide provides a rigorous pharmacological dissection of N-methylated hydrazine derivatives, distinguishing between their therapeutic utility as alkylating prodrugs and their inherent toxicology.

Introduction: The Dual Nature of the N-N Motif

N-methylated hydrazine derivatives represent a chemically volatile yet pharmacologically potent class of compounds characterized by the nitrogen-nitrogen (

) bond. Their pharmacological profile is defined by a dichotomy:

• Therapeutic Efficacy: As prodrugs (e.g., Procarbazine) capable of generating highly reactive methyldiazonium ions for DNA alkylation in oncology.

• Intrinsic Toxicity: As generators of monomethylhydrazine (MMH) and free radicals, leading to neurotoxicity (via pyridoxal phosphate depletion) and hepatotoxicity.

This guide moves beyond basic descriptions, classifying these agents by their metabolic activation pathways and providing validated protocols for their study.

Chemical & Pharmacological Classification

We categorize these derivatives not merely by structure, but by their Mechanism of Activation (MoA) and Toxicological Outcome .

Class I: Therapeutic Alkylating Prodrugs

These agents are stable precursors requiring enzymatic activation to generate the cytotoxic methyldiazonium ion (

).

• Primary Example: Procarbazine (N-isopropyl-α-(2-methylhydrazino)-p-toluamide).[1]

• Mechanism: Unique among alkylators, it requires a multistep oxidative activation involving CYP450 and Monoamine Oxidase (MAO).

• Pharmacology: It functions as a "biological time bomb," releasing the alkylating species only after hepatic processing.

• Note on Triazenes: While Dacarbazine and Temozolomide are functionally similar (generating the same methyldiazonium ion), they are chemically triazenes or imidazotetrazines. They are included in this discussion only as mechanistic comparators.

Class II: Carcinogenic Research Tools (Symmetric Hydrazines)

These compounds are used experimentally to induce specific tumor models due to their organotropic activation.

• Primary Example: 1,2-Dimethylhydrazine (1,2-DMH) .

• Utility: Potent colon carcinogen in rodents.[2]

• Mechanism: Undergoes oxidation to azomethane and azoxymethane (AOM), eventually methylating DNA in the colonic epithelium.

Class III: Direct Toxins & Metabolic Byproducts

These represent the "warhead" or the toxic waste of the hydrazine class.

• Primary Example: Monomethylhydrazine (MMH) .

• Source: A metabolite of Procarbazine; also found in Gyromitra mushrooms (gyromitrin hydrolysis) and rocket propellants.

• Toxicology: severe neurotoxin (GABA depletion) and hepatotoxin.

Mechanism of Action: The Alkylation Cascade

The therapeutic efficacy of Class I agents relies on the generation of the methyldiazonium ion. This electrophile attacks the electron-rich centers of DNA.

The Activation Pathway

Procarbazine activation is the most complex, involving free radical intermediates.

• Auto-oxidation/CYP Activity: Procarbazine is oxidized to the Azo-procarbazine .

• Isomerization: Conversion to the Azoxy derivative.

• Hydrolysis: Release of Methylhydrazine and an aldehyde.

• Diazonium Formation: Oxidation to Methyldiazonium , the ultimate alkylator.[3]

DNA Lesions and Repair

The critical lesion is the methylation of the

-position of Guanine ( -MeG).

• Consequence:

  -MeG pairs with Thymine (instead of Cytosine) during replication, causing transition mutations.[3]

• Resistance: Mediated by

  -methylguanine-DNA methyltransferase (MGMT), which acts as a "suicide enzyme" removing the methyl group.

Visualization: Procarbazine Metabolic Activation

Figure 1: The metabolic cascade of Procarbazine, highlighting the transition from prodrug to the toxic MMH intermediate and the final alkylating diazonium species.

Toxicology: The Pyridoxal Phosphate Crisis

The toxicity of N-methylated hydrazines (specifically MMH) is distinct from their alkylating activity. It is a metabolic crisis of Vitamin B6.

Mechanism of Neurotoxicity

• Direct Binding: Hydrazines react with the aldehyde group of Pyridoxal 5'-Phosphate (PLP) , the active form of Vitamin B6.

• Hydrazone Formation: This forms an inactive hydrazone complex (PLP-Hydrazone).

• Enzyme Inhibition: PLP is a cofactor for Glutamic Acid Decarboxylase (GAD) .[4]

• GABA Depletion: GAD inhibition prevents the conversion of Glutamate (excitatory) to GABA (inhibitory).

• Clinical Outcome: Seizures and neuroexcitation.[4][5]

Visualization: Mechanism of Hydrazine Neurotoxicity

Figure 2: The pathway of hydrazine-induced neurotoxicity via PLP depletion and subsequent GABAergic failure.

Experimental Protocols

To study these compounds rigorously, one must account for their volatility and oxidative instability.

Protocol A: Microsomal Metabolic Stability & Metabolite Profiling

Purpose: To determine the half-life of the parent hydrazine and identify reactive intermediates (Azo/Azoxy).

Materials:

• Liver Microsomes (Human/Rat, 20 mg/mL).

• NADPH Regenerating System.

• Test Compound (Procarbazine).[2][6][7][8][9][10]

• Quenching Solution: Acetonitrile with 0.1% Formic Acid.

Workflow:

• Preparation: Pre-incubate microsomes (0.5 mg/mL final) in Phosphate Buffer (pH 7.4) at 37°C for 5 mins.

• Initiation: Add Test Compound (1 µM) and NADPH regenerating system.

• Sampling: At T=0, 5, 15, 30, 60 min, remove 50 µL aliquots.

• Quenching: Immediately transfer to 150 µL ice-cold Quenching Solution (precipitates proteins and stops reactions).

• Centrifugation: 4000g for 15 min at 4°C.

• Analysis: Inject supernatant into LC-MS/MS (Triple Quadrupole).

  • Target: Monitor parent depletion and appearance of [M-2H] (Azo) and [M+16-2H] (Azoxy) peaks.

Protocol B: Quantification of -Methylguanine DNA Adducts

Purpose: To verify the alkylating capability of the hydrazine derivative.

Workflow:

• Treatment: Treat cell lines (e.g., glioma U87) with drug (10-100 µM) for 24h.

• DNA Isolation: Extract genomic DNA using a high-purity spin column kit.

• Hydrolysis:

  • Dissolve DNA in 10 mM Tris-HCl.

  • Add 0.1 N HCl and heat at 70°C for 30 min (Acid hydrolysis releases purine bases).

• Neutralization: Adjust pH to 7.0 with 0.1 N NaOH.

• LC-MS/MS Detection:

  • Column: C18 Reverse Phase.

  • MRM Transitions:

    • Guanine: m/z 152

      135.
    • -MeG: m/z 166 149.

• Calculation: Express results as fmol adduct / µg DNA.

Summary Data Table

Compound	Class	Primary MoA	Metabolic Requirement	Key Toxicity
Procarbazine	Alkylating Prodrug	DNA Alkylation ( -MeG)	High (CYP + MAO)	Neurotoxicity (B6), Disulfiram-like reaction
1,2-DMH	Carcinogen Tool	DNA Alkylation (Colon specific)	High (Oxidation to AOM)	Colon Carcinoma induction
Monomethylhydrazine	Toxin / Metabolite	PLP Depletion (GABA antagonist)	None (Direct acting)	Seizures, Hepatotoxicity
Dacarbazine	Triazene Analog	DNA Alkylation ( -MeG)	High (CYP N-demethylation)	Myelosuppression

References

• Matulane (Procarbazine Hydrochloride) Capsules Label. FDA Access Data. [Link]

• Prough, R. A., & Tweedie, D. J. (1987). "Hydrazine derivatives: metabolism and toxicity." Journal of Drug Metabolism & Toxicology. [Link]

• Chabner, B. A., et al. "Alkylating Agents." Goodman & Gilman's: The Pharmacological Basis of Therapeutics. [Link]

• Toth, B. (1988). "1,2-Dimethylhydrazine carcinogenesis in mice." Journal of the National Cancer Institute. [Link]

• Nguyen, T., et al. (2020). "Monomethylhydrazine Toxicity and Pyridoxine Therapy." StatPearls. [Link]

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An In-Depth Technical Guide to the Safety and Hazard Profile of 1-Methyl-1-phenethylhydrazine

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and the Data Imperative

1-Methyl-1-phenethylhydrazine is a hydrazine derivative. Its structure consists of a phenethyl group and a methyl group attached to one nitrogen atom of a hydrazine functional group.

Chemical Structure:

• IUPAC Name: 1-methyl-1-(2-phenylethyl)hydrazine

• Molecular Formula: C₉H₁₄N₂

• Safety Data Sheet (SDS): A specific SDS for this compound is not available from major chemical suppliers as of this writing.

The absence of a dedicated SDS necessitates a hazard assessment based on chemical analogy. The primary structural features of concern are the hydrazine moiety (-NH-NH-) and the overall structure's similarity to phenelzine (phenethylhydrazine) .

• Hydrazine Derivatives: This class of chemicals is broadly recognized for significant toxicity, including potential carcinogenicity and damage to multiple organ systems.[1][2][3]

• Phenelzine: This close analog, which lacks the N-methyl group, is a potent pharmaceutical (a monoamine oxidase inhibitor) with a well-documented profile of severe, sometimes fatal, adverse effects and drug/food interactions.[4][5]

Therefore, all safety protocols and hazard assessments for 1-Methyl-1-phenethylhydrazine must, at a minimum, assume the hazards associated with both the general hydrazine class and the specific risks of phenelzine.

Inferred Toxicological Profile and Core Hazards

The toxicological profile is inferred from the known effects of its structural components and analogs. Hydrazine and its derivatives are known to be mutagenic and carcinogenic, and their biotransformation can lead to the formation of reactive species that cause cellular damage.[1]

The Hydrazine Moiety: A Foundation of Systemic Toxicity

The core toxicity of this molecule is driven by the hydrazine functional group. Hydrazines are systemic toxicants with well-documented adverse effects on numerous organ systems.[3]

• Potential Carcinogenicity and Mutagenicity: Many hydrazine derivatives are considered potential or confirmed carcinogens and are suspected of causing genetic defects.[1][6] The mechanism often involves metabolic activation into reactive species that can damage DNA.[1] Therefore, 1-Methyl-1-phenethylhydrazine must be handled as a potential carcinogen and mutagen.

• Hepatotoxicity (Liver Damage): Liver damage is a hallmark of hydrazine toxicity. Exposure can lead to elevated liver enzymes, indicating cellular injury.[2]

• Neurotoxicity (Nervous System Damage): Hydrazines are known neurotoxins. Effects can range from CNS depression to severe, refractory seizures.[2][7] The mechanism is linked to the disruption of pyridoxine (Vitamin B6) metabolism, a critical coenzyme in neurotransmitter synthesis.[3]

• Hematotoxicity (Blood Disorders): Exposure to some hydrazines can cause blood disorders, including hemolytic anemia (destruction of red blood cells) and methemoglobinemia.[2]

Inferred Hazards from the Phenelzine Structure

Phenelzine is a potent monoamine oxidase (MAO) inhibitor. It is reasonable to assume that 1-Methyl-1-phenethylhydrazine may exhibit similar pharmacological activity. This introduces a unique set of hazards beyond general chemical toxicity.

• Hypertensive Crisis: The most critical risk associated with MAO inhibitors like phenelzine is a hypertensive crisis, a rapid and dangerous increase in blood pressure that can be fatal.[5] This is often triggered by the ingestion of tyramine-rich foods (e.g., aged cheeses, cured meats, certain beers) or interaction with sympathomimetic drugs.[8]

• Drug Interactions: A high potential exists for severe interactions with a wide range of medications, including other antidepressants, stimulants, and certain anesthetics.[5]

Acute Toxicity and Irritation

Based on data from analogs like 1-methyl-1-phenylhydrazine, the compound is presumed to be hazardous through all primary routes of exposure.[9]

• Oral, Dermal, and Inhalation Toxicity: Assumed to be harmful or toxic if swallowed, in contact with skin, or inhaled.

• Skin and Eye Irritation: Expected to cause serious skin and eye irritation.[9][10]

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[10]

• Skin Sensitization: Prolonged or repeated contact may cause an allergic skin reaction, a known risk for some hydrazine compounds.[6][11][12]

Predicted Globally Harmonized System (GHS) Classification

Given the evidence from analogous compounds, a conservative, predicted GHS classification for 1-Methyl-1-phenethylhydrazine is presented below. This classification should be used to guide the creation of labels and safety protocols in the absence of specific experimental data.

Hazard Class	Category	Hazard Statement	GHS Pictogram
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed	Skull and Crossbones
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin	Skull and Crossbones
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled	Skull and Crossbones
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Exclamation Mark
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Exclamation Mark
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction	Exclamation Mark
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects	Health Hazard
Carcinogenicity	Category 1B	H350: May cause cancer	Health Hazard
Specific Target Organ Toxicity (Repeated Exposure)	Category 1	H372: Causes damage to organs through prolonged or repeated exposure	Health Hazard

Signal Word: Danger

Experimental Protocol: Safe Handling, Storage, and PPE

Handling of 1-Methyl-1-phenethylhydrazine demands stringent adherence to safety protocols designed for highly hazardous materials. The causality behind each step is critical for ensuring a self-validating system of safety.

Engineering Controls and Personal Protective Equipment (PPE)

• Designated Area: All work with this compound must be conducted in a designated area (e.g., a specific fume hood) clearly marked with hazard warnings.

  • Causality: This contains the hazard, preventing cross-contamination of the general laboratory space and alerting others to the potential risks.

• Chemical Fume Hood: All manipulations (weighing, transferring, reactions) must be performed inside a certified chemical fume hood.

  • Causality: Hydrazine derivatives can be volatile, and a fume hood is essential to prevent inhalation exposure, which is a primary route of toxicity.[3]

• Personal Protective Equipment (PPE):

  • Gloves: Wear double-layered chemically resistant gloves (e.g., nitrile). Check the manufacturer's data for breakthrough times. Dispose of outer gloves immediately after handling the material.

    • Causality: Assumed high dermal toxicity and potential for skin absorption necessitates robust barrier protection.[11][12]

  • Eye Protection: Wear chemical splash goggles and a full-face shield.

    • Causality: Protects against splashes of a presumed severe eye irritant and corrosive substance.

  • Lab Coat: A buttoned, long-sleeved lab coat is mandatory. Consider a chemically resistant apron for larger quantities.

    • Causality: Prevents contamination of personal clothing.

  • Respiratory Protection: If there is any risk of exposure outside a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required.

Safe Handling and Storage Workflow

Caption: Safe Handling and Storage Workflow.

• Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, dark, and well-ventilated area. The storage location should be a locked cabinet designated for toxic chemicals, segregated from incompatible materials, especially strong oxidizing agents.[5][12]

• Disposal: All waste (unused material, contaminated PPE, glassware) must be disposed of as hazardous chemical waste in accordance with institutional, local, and federal regulations. Do not dispose of down the drain.

Emergency Procedures and First Aid

Rapid and correct response to an exposure or spill is critical. All personnel working with this compound must be familiar with these procedures beforehand.

Accidental Exposure Response Protocol

Caption: Emergency Response for Accidental Exposure.

Detailed First-Aid Measures

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[9]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[9]

• Ingestion: DO NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give them 1-2 glasses of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[13]

Note to Physician: Treatment should be supportive. Due to the potential for neurotoxicity via pyridoxine antagonism, the administration of pyridoxine (Vitamin B6) may be considered, as is the case for other hydrazine exposures.[3][7] Monitor liver function, blood parameters, and central nervous system activity.

Conclusion

While specific toxicological data for 1-Methyl-1-phenethylhydrazine is scarce, its chemical structure provides a clear and compelling basis for a stringent safety assessment. As a hydrazine derivative and a close analog of the potent pharmaceutical phenelzine, it must be treated as a highly hazardous substance. The potential for severe acute toxicity, carcinogenicity, and unique pharmacological hazards like hypertensive crisis necessitates the use of robust engineering controls, comprehensive personal protective equipment, and meticulous handling protocols. For researchers and drug development professionals, adopting this conservative, evidence-inferred approach is fundamental to ensuring laboratory safety while working at the frontiers of chemical science.

References

• Sinha, B. K., & Mason, R. P. (n.d.). Biotransformation of Hydrazine Dervatives in the Mechanism of Toxicity. Austin Publishing Group. [Link]

• MD Searchlight. (2024, August 21). Hydrazine Toxicology. [Link]

• Oxford Academic. (2021, March 15). Toxicity, Pathophysiology, and Treatment of Acute Hydrazine Propellant Exposure: A Systematic Review. [Link]

• National Center for Biotechnology Information. (2023, April 23). Hydrazine Toxicology - StatPearls. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Hydrazines. NCBI Bookshelf. [Link]

• Mol-Instincts. (2025, May 20). 1-methyl-1-phenylhydrazine. [Link]

• Medsafe, New Zealand Medicines and Medical Devices Safety Authority. (2025, June). NEW ZEALAND DATA SHEET - Nardil. [Link]

• National Center for Biotechnology Information. (n.d.). N-methyl-N-phenyl-hydrazine. PubChem. [Link]

• electronic medicines compendium (emc). (2025, July 8). Phenelzine 15 mg film-coated tablets - Patient Information Leaflet (PIL). [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. mdsearchlight.com [mdsearchlight.com]
• 3. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 5. medsafe.govt.nz [medsafe.govt.nz]
• 6. riccachemical.com [riccachemical.com]
• 7. academic.oup.com [academic.oup.com]
• 8. medicines.org.uk [medicines.org.uk]
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• 10. N-methyl-N-phenyl-hydrazine | C7H10N2 | CID 36299 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. tcichemicals.com [tcichemicals.com]
• 13. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

Protocols & Analytical Methods

Technical Application Note: Regioselective Synthesis of 1-Methyl-1-phenethylhydrazine

Abstract & Strategic Rationale

The synthesis of 1,1-disubstituted hydrazines requires strict regiochemical control to distinguish them from their 1,2-disubstituted isomers. This protocol details the synthesis of 1-Methyl-1-phenethylhydrazine starting from phenethyl bromide .

While direct alkylation of methylhydrazine with phenethyl bromide is theoretically possible, it frequently yields a difficult-to-separate mixture of 1,1- (unsymmetrical) and 1,2- (symmetrical) isomers due to the competing nucleophilicity of the nitrogen atoms. To ensure high fidelity and structural certainty, this guide utilizes the Nitrosamine Pathway . This route guarantees the 1,1-substitution pattern by establishing the secondary amine skeleton before introducing the amino (

) group via reduction.

Target Compound: 1-Methyl-1-phenethylhydrazine (Free base / Oxalate salt) CAS RN: [Generic Classification: Hydrazine derivative] Applications: MAO Inhibitor research, heterocyclic precursor synthesis.

Critical Safety Directives (Read Before Proceeding)

This protocol involves high-hazard intermediates.[1] Adherence to these controls is mandatory.

Hazard Class	Specific Risk	Mitigation Strategy
Nitrosamines	Potent Carcinogens. N-Nitroso-N-methylphenethylamine is a probable human carcinogen.	Zero-Skin-Contact: Double gloving (Nitrile/Laminate). Work exclusively in a certified fume hood. Decontaminate glassware with bleach/surfactant before removal from hood.
Hydrazines	Hepatotoxic, unstable, potential carcinogens.	Store as stable salts (e.g., oxalate/hydrochloride). Avoid inhalation of vapors.[1][2][3][4]
LiAlH₄	Pyrophoric; reacts violently with water/protic solvents.	Use anhydrous solvents (THF/Ether). Quench under inert gas (Ar/N₂) using the Fieser method.

Retrosynthetic Analysis & Reaction Scheme

The synthesis is broken down into three distinct phases to ensure regiocontrol.

Figure 1: Step-wise synthetic pathway ensuring the 1,1-disubstitution pattern.

Experimental Protocol

Phase 1: Synthesis of N-Methylphenethylamine

Objective: Create the secondary amine skeleton while preventing tertiary amine formation.

• Reagents: Phenethyl bromide (1.0 eq), Methylamine (40% aq. or 33% in EtOH, 10.0 eq ).

• Solvent: Ethanol.[5]

Procedure:

• Charge a pressure-rated reaction vessel or round-bottom flask with Phenethyl bromide (e.g., 18.5 g, 100 mmol) and ethanol (50 mL).

• Add Methylamine solution (1.0 mol, large excess) slowly.

  • Note: The large excess is critical to statistically favor mono-alkylation over di-alkylation.

• Seal and stir at room temperature for 24 hours (or heat to 50°C for 4 hours if using a pressure vessel).

• Workup: Evaporate ethanol and excess methylamine under reduced pressure.

• Basify the residue with 20% NaOH solution.

• Extract with Dichloromethane (DCM) (3 x 50 mL).

• Dry organic layer over anhydrous

  and concentrate.

• Purification: Distillation under reduced pressure is recommended to remove any trace tertiary amine, though the crude is often sufficient (Purity >90%).

Phase 2: N-Nitrosation

Objective: Convert the secondary amine to the N-nitroso intermediate.[6]

• Reagents: N-Methylphenethylamine (from Phase 1), Sodium Nitrite (

  , 1.2 eq), HCl (conc.).

Procedure:

• Dissolve N-Methylphenethylamine (13.5 g, 100 mmol) in water (30 mL) and add conc. HCl (10 mL) to form the hydrochloride salt in situ. Cool to 0–5°C in an ice bath.

• Prepare a solution of Sodium Nitrite (8.3 g, 120 mmol) in water (25 mL).

• Dropwise Addition: Add the nitrite solution to the amine salt slowly, maintaining internal temperature below 10°C .

  • Observation: A yellow oil (the nitrosamine) will separate from the aqueous phase.

• Stir at 0°C for 1 hour, then allow to warm to room temperature for 1 hour.

• Workup: Extract the yellow oil with Diethyl Ether or DCM (3 x 50 mL).

• Wash the organic layer with saturated

  (to remove acid) and brine.

• Dry over

  and concentrate carefully (Rotavap bath < 40°C).

  • Safety:Do not overheat. Nitrosamines can decompose. Treat this intermediate as a carcinogen.

Phase 3: Reduction to 1-Methyl-1-phenethylhydrazine

Objective: Reduce the N-NO group to N-

. Choice of Reductant: Lithium Aluminum Hydride ( ) is chosen for its ability to cleanly reduce nitrosamines to hydrazines without cleaving the N-N bond (a risk with Zn/AcOH).

• Reagents:

  (2.0 eq), Anhydrous THF or Diethyl Ether.

Figure 2: Critical workflow for the reduction of the nitrosamine intermediate.

Procedure:

• Setup: Flame-dry a 3-neck flask equipped with a reflux condenser and addition funnel. Flush with Nitrogen/Argon.[4][7]

• Suspend

  (3.8 g, 100 mmol) in anhydrous THF (100 mL). Cool to 0°C.

• Dissolve the Nitrosamine (approx. 8.2 g, 50 mmol) in anhydrous THF (30 mL).

• Addition: Add the nitrosamine solution dropwise to the hydride suspension. The reaction is exothermic; control the rate to maintain a gentle reflux or keep temp < 10°C during addition.

• Reflux: Once addition is complete, heat to reflux for 3–4 hours.

  • TLC Monitoring: Check for disappearance of the yellow nitrosamine spot.

• Quench (Fieser Method): Cool to 0°C.

  • Add

    mL Water (slowly).

  • Add

    mL 15% NaOH.

  • Add

    mL Water.

  • For 3.8g LiAlH4: 3.8 mL

    , 3.8 mL 15% NaOH, 11.4 mL .

• Filtration: A granular white precipitate will form. Filter through a Celite pad. Wash the pad with THF.

• Isolation: Dry the filtrate (

  ) and concentrate to yield the crude hydrazine (pale yellow oil).

Phase 4: Salt Formation (Stabilization)

Free base hydrazines oxidize rapidly in air. Isolate as the oxalate salt.

• Dissolve crude hydrazine in a small volume of hot ethanol.

• Add a hot solution of Oxalic Acid (1.0 eq) in ethanol.

• Cool slowly to crystallize.

• Filter and wash with cold ethanol/ether.

Analytical Data & Validation

Parameter	Expected Value/Observation
Appearance (Free Base)	Pale yellow oil, amine-like odor.
Appearance (Oxalate)	White crystalline solid.
Nitrosamine Test	Negative (Liebermann’s test after reduction).
TLC (Silica)	Product is more polar than nitrosamine; stains with Ninhydrin (purple/brown).
Structure Proof	1H NMR: Look for N-Me singlet (~2.6 ppm) and Phenethyl multiplet. Absence of N-H amide signals.

Troubleshooting

• Low Yield in Step 1: Usually caused by insufficient methylamine leading to dialkylation (

  ). Solution: Increase methylamine ratio to >10:1.

• Incomplete Reduction (Step 3): Yellow color persists. Solution: LiAlH4 may be degraded.[8] Use fresh reagent. Ensure anhydrous conditions.

• Emulsion during Quench: Aluminum salts forming a gel. Solution: Use the Fieser quench method strictly. Do not add excess water initially.[1]

References

• Nitrosamine Route Validation: Hatt, H. H. (1943).[5] "N-Nitroso-N-methylaniline and N-Methyl-N-phenylhydrazine". Organic Syntheses, Coll.[5] Vol. 2, p. 211.[5] (Provides the foundational methodology for N,N-disubstituted hydrazines).

• Reduction Methodology: Zimmer, H., Audrieth, L. F., Zimmer, M., & Rowe, R. A. (1955).[5] "The Synthesis of Unsymmetrically Disubstituted Hydrazines". Journal of the American Chemical Society, 77(3), 790–793. .

• Alternative Green Reduction (TDO): Xu, Q., et al. (2016). "A metal free reduction of aryl-N-nitrosamines to the corresponding hydrazines using a sustainable reductant thiourea dioxide". Green Chemistry. (Relevant for researchers seeking non-LiAlH4 routes).

• Safety Data (LiAlH4): Princeton University EHS. "Lithium Aluminum Hydride Safety Protocol". .

Sources

• 1. actylislab.com [actylislab.com]
• 2. westliberty.edu [westliberty.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. safrole.com [safrole.com]
• 5. JP2654057B2 - Method for producing N, N-disubstituted hydrazine - Google Patents [patents.google.com]
• 6. US3317607A - Chemical reduction of nitrosamines - Google Patents [patents.google.com]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. apps.dtic.mil [apps.dtic.mil]

Preparation of 1-Methyl-1-phenethylhydrazine hydrochloride salt

Application Note: AN-SYN-2026-04 High-Purity Synthesis of 1-Methyl-1-phenethylhydrazine Hydrochloride

Executive Summary

This application note details the laboratory-scale preparation of 1-Methyl-1-(2-phenylethyl)hydrazine hydrochloride (CAS: Free base 3734-26-7). This compound is a 1,1-disubstituted hydrazine, structurally distinct from the mono-substituted MAO inhibitor Phenelzine.

The protocol utilizes a high-fidelity Nitrosamine-Reduction Route . Unlike direct alkylation of hydrazine, which suffers from poly-alkylation and difficult separations, this pathway ensures regioselectivity for the 1,1-isomer. The synthesis proceeds via the N-nitrosation of N-methyl-2-phenylethylamine followed by reduction with Lithium Aluminum Hydride (

).

Target Audience: Medicinal Chemists, Process Development Scientists.

Safety & Hazard Identification (Critical)

⚠️ DANGER: HIGH HAZARD PROTOCOL This synthesis involves intermediates and reagents with severe safety risks. All manipulations must be performed in a certified chemical fume hood.

Hazard Class	Specific Risk	Mitigation Strategy
Carcinogenicity	N-Nitroso-N-methyl-2-phenylethylamine is a probable human carcinogen (Nitrosamine class).	Double-glove (Nitrile/Laminate). Use a dedicated fume hood. Decontaminate glassware with bleach/surfactant.
Pyrophoric	Lithium Aluminum Hydride ( ) ignites on contact with water or moist air.	Use anhydrous solvents. Quench under inert gas (Ar/ ). Have Class D fire extinguisher ready.
Toxicity	Hydrazines are hepatotoxic and potential mutagens.	Avoid all skin contact.[1][2] Store final salt in sealed, desiccated containers.

Retrosynthetic Logic & Pathway

The synthesis is designed to build the N-N bond on an existing secondary amine framework, guaranteeing the 1,1-substitution pattern.

Reaction Scheme:

• Precursor: N-Methyl-2-phenylethylamine.

• Functionalization: Electrophilic nitrosation to form the N-Nitroso intermediate.

• Transformation: Hydride reduction of the N-NO group to N-

  .

• Stabilization: Formation of the hydrochloride salt.

Figure 1: Synthetic pathway ensuring regioselective formation of the 1,1-disubstituted hydrazine.[3]

Detailed Experimental Protocols

Step 1: Preparation of N-Nitroso-N-methyl-2-phenylethylamine

Objective: Conversion of secondary amine to nitrosamine.

Reagents:

• N-Methyl-2-phenylethylamine (10.0 mmol)

• Sodium Nitrite (

  ) (15.0 mmol)

• Hydrochloric Acid (37%)

• Water (Deionized)

• Dichloromethane (DCM)

Procedure:

• Acidification: In a 100 mL round-bottom flask, dissolve N-Methyl-2-phenylethylamine (1.35 g, 10 mmol) in 15 mL of water. Cool to 0°C in an ice/water bath.

• Acid Addition: Slowly add concentrated HCl (1.5 mL) dropwise. Maintain temperature < 5°C.

• Nitrosation: Dissolve

  (1.04 g, 15 mmol) in 5 mL water. Add this solution dropwise to the amine mixture over 20 minutes. Note: The solution will turn yellow/orange, and an oil may separate.

• Reaction: Stir at 0–5°C for 1 hour, then allow to warm to room temperature (RT) for 1 hour.

• Extraction: Extract the reaction mixture with DCM (

  mL).

• Wash: Wash combined organics with saturated

  (20 mL) followed by brine.

• Drying: Dry over anhydrous

  , filter, and concentrate in vacuo (Rotavap bath < 40°C).

• Result: Yellow oil. Do not distill (explosion risk). Proceed immediately to reduction.

Step 2: Reduction to 1-Methyl-1-phenethylhydrazine

Objective: Reduction of N-NO to N-

using .

Reagents:

• Crude N-Nitroso intermediate (from Step 1)

• Lithium Aluminum Hydride (

  ) (1.0 M in THF or powder)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether[3]

Procedure:

• Setup: Flame-dry a 2-neck flask under Argon flow. Add anhydrous THF (30 mL).

• LAH Addition: Carefully add

  (20 mmol, 2.0 equiv relative to starting amine) to the THF. Cool to 0°C.

• Addition: Dissolve the crude nitrosamine in 10 mL anhydrous THF. Add dropwise to the

  suspension. Caution: Gas evolution ( ).

• Reflux: Once addition is complete, warm to RT, then heat to gentle reflux (

  ) for 4 hours. The solution usually turns from yellow to colorless or grey.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • 0.8 mL Water

  • 0.8 mL 15% NaOH

  • 2.4 mL Water

• Workup: Stir until a white granular precipitate forms (aluminum salts). Filter through a Celite pad. Wash the pad with diethyl ether.

• Concentration: Dry the filtrate (

  ) and concentrate carefully. Note: Hydrazines can be volatile; do not apply high vacuum for extended periods.

Step 3: Salt Formation (Hydrochloride)

Objective: Stabilization and purification.

Procedure:

• Dissolve the crude hydrazine oil in anhydrous diethyl ether (20 mL).

• Cool to 0°C.

• Introduce HCl:

  • Option A: Bubble dry HCl gas through the solution.

  • Option B: Add 2.0 M HCl in diethyl ether dropwise.

• A white precipitate will form immediately.

• Filter the solid under Argon (hydrazines are hygroscopic).

• Recrystallization: Recrystallize from Ethanol/Ether or Isopropanol to obtain analytical purity.

Quality Control & Validation

Analytical Expectations:

Technique	Expected Signal	Interpretation
1H NMR (D2O)	~2.9-3.1 (s, 3H)	N-Methyl group. Shifted downfield due to cationic nitrogen.
1H NMR (D2O)	~3.2-3.4 (t, 2H)	protons (adjacent to hydrazine).
1H NMR (D2O)	~7.2-7.4 (m, 5H)	Aromatic protons (Phenethyl ring).
Mass Spec (ESI+)	m/z ~151.1 [M+H]+	Confirms molecular weight of free base ( ).
Silver Nitrate Test	Black Precipitate	Positive test for reducing properties of hydrazine group.

Workflow Diagram: Purification & Analysis

Figure 2: Isolation and purification workflow.

Troubleshooting & Optimization

• Low Yield in Step 1: Ensure the amine is fully dissolved in acid before adding nitrite. If the amine precipitates, add more water or slightly warm before cooling back to 0°C.

• Incomplete Reduction: Nitrosamines can be stubborn. If TLC shows starting material after 4 hours, extend reflux or switch to Zn/AcOH (Zinc dust in 50% acetic acid) at

  . Note: Zn workup requires basic extraction to remove Zinc salts.

• Oiling Out during Salt Formation: If the salt forms an oil instead of a solid, the ether is likely too wet or the concentration is too high. Decant the ether, scratch the oil with a glass rod, and add fresh anhydrous ether.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Nitrosation and Reduction). Link

• Organic Syntheses. (1933).

  -Methyl- -phenylhydrazine. Org. Synth. 13, 72; Coll. Vol. 2, 418. (Precedent for Zinc reduction of N-nitroso-N-methyl amines). Link
• Smith, P. A. S. (1966). The Chemistry of Open-Chain Organic Nitrogen Compounds. W. A. Benjamin. (Mechanistic insight into nitrosamine reduction).

• National Toxicology Program. (2025). Report on Carcinogens: Nitrosamines. (Safety data regarding N-nitroso intermediates). Link

• PubChem. (2025).[4][5] Compound Summary: 1-Methyl-1-(2-phenylethyl)hydrazine.[5][6] National Library of Medicine. Link

Disclaimer: This document is for research and development purposes only. The user assumes all liability for the handling of hazardous chemicals. Consult local EHS regulations before proceeding.

Sources

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• 2. fishersci.com [fishersci.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Phenylhydrazine | C6H5NHNH2 | CID 7516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Methyl-1-(1-methyl-2-phenylethyl)hydrazine | C10H16N2 | CID 19516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - 1-methyl-1-(2-phenylethyl)hydrazine hydrochloride (C9H14N2) [pubchemlite.lcsb.uni.lu]

Application Note: A Comprehensive Guide to the Development and Validation of a Stability-Indicating HPLC Method for 1-Methyl-1-phenethylhydrazine

Abstract

This application note provides a detailed protocol for the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate and precise quantification of 1-Methyl-1-phenethylhydrazine. This document is intended for researchers, scientists, and drug development professionals engaged in the analysis of hydrazine derivatives and related pharmaceutical compounds. The methodology herein is developed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring the reliability and robustness of the analytical procedure.[1][2][3][4]

Introduction

1-Methyl-1-phenethylhydrazine is a hydrazine derivative of significant interest in pharmaceutical research and development due to its structural similarity to known pharmacologically active molecules. As with any potential drug candidate or intermediate, a reliable and robust analytical method for its quantification is paramount for quality control, stability testing, and pharmacokinetic studies. High-performance liquid chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of a wide range of pharmaceutical compounds.[5] The development of a stability-indicating HPLC method is crucial to ensure that the analytical procedure can accurately measure the analyte of interest in the presence of its potential degradation products.[6][7]

This application note details the systematic approach to developing a stability-indicating RP-HPLC method for 1-Methyl-1-phenethylhydrazine, from understanding the analyte's physicochemical properties to method validation.

Analyte Properties: 1-Methyl-1-phenethylhydrazine

A thorough understanding of the analyte's physicochemical properties is the foundation for rational HPLC method development.

Property	Value	Source
Chemical Structure	C9H14N2
Molecular Weight	150.22 g/mol
Appearance	Colorless to pale yellow liquid	[8]
pKa (predicted)	~5.37	[1]
logP (predicted)	0.9965	[9]
Solubility	Soluble in organic solvents, limited solubility in water	[8]
UV Absorbance	Maxima observed around 235 nm and 280 nm

The predicted pKa of approximately 5.37 suggests that the compound will be protonated in acidic mobile phases, which can be leveraged for retention on a reversed-phase column. The logP value indicates moderate hydrophobicity, making it suitable for reversed-phase chromatography. The UV absorbance maxima provide a basis for selecting an appropriate detection wavelength.

HPLC Method Development Strategy

The development of a robust HPLC method is a systematic process. The following workflow outlines the key stages:

Caption: A systematic workflow for HPLC method development.

Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point due to the analyte's moderate hydrophobicity.

• Solvents: HPLC-grade acetonitrile and water.

• Buffers: Formic acid or trifluoroacetic acid (TFA) for pH control.

• Analyte Standard: A well-characterized reference standard of 1-Methyl-1-phenethylhydrazine.

Initial Method Screening

The goal of the initial screening is to achieve retention and a reasonable peak shape for the analyte.

Protocol 1: Initial Chromatographic Conditions

• Column Selection: Start with a standard C18 column.

• Mobile Phase Selection:

  • Aqueous Phase (A): 0.1% Formic Acid in Water. The acidic pH will ensure the analyte is in its protonated form, which can improve peak shape.

  • Organic Phase (B): Acetonitrile.

• Initial Gradient: A broad gradient is recommended to elute the analyte and any potential impurities. For example:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-17 min: 95% B

  • 17-18 min: 95% to 5% B

  • 18-20 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Based on the UV spectrum, 235 nm is a good starting point for sensitive detection. A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a standard solution of 1-Methyl-1-phenethylhydrazine in a mixture of water and acetonitrile (e.g., 50:50 v/v) at a concentration of approximately 100 µg/mL.

Optimization of Chromatographic Parameters

Once the initial conditions provide a retained peak, the method should be optimized for resolution, peak shape, and run time.

• Gradient Slope: Adjust the gradient slope to improve the separation of the main peak from any impurities. A shallower gradient will increase resolution.

• Mobile Phase pH: The use of a low pH mobile phase is beneficial for peak shape due to the basic nature of the hydrazine moiety.

• Organic Solvent: While acetonitrile is a good first choice, methanol can be evaluated as an alternative organic modifier, as it can offer different selectivity.

• Temperature: Increasing the column temperature can decrease viscosity and improve peak efficiency, but may also affect selectivity.

Forced Degradation Studies

Forced degradation studies are essential to establish the stability-indicating nature of the HPLC method.[6][7] These studies involve subjecting the analyte to various stress conditions to generate potential degradation products.

Protocol 2: Forced Degradation

• Prepare Stock Solution: Prepare a stock solution of 1-Methyl-1-phenethylhydrazine at a concentration of 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat at 60 °C for 24 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Heat at 60 °C for 24 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid analyte to 105 °C for 24 hours. Dissolve in the mobile phase before injection.

• Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours.

Analyze the stressed samples using the optimized HPLC method. The method is considered stability-indicating if the degradation products are well-resolved from the parent peak and from each other. Peak purity analysis using a PDA detector is crucial to confirm that the main peak is spectrally pure under all stress conditions.

Method Validation

The developed HPLC method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[1][2][3][4]

Caption: Key parameters for HPLC method validation as per ICH Q2(R2).

Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	The peak for 1-Methyl-1-phenethylhydrazine should be well-resolved from any degradation products and placebo components. Peak purity index should be > 0.999.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995 over the specified range.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.	Typically 80% to 120% of the test concentration for an assay.
Accuracy	The closeness of the test results obtained by the method to the true value.	% Recovery should be within 98.0% to 102.0% for the assay.
Precision	The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.	Repeatability (Intra-day): RSD ≤ 2.0% for six replicate injections. Intermediate Precision (Inter-day): RSD ≤ 2.0% between two different days, analysts, or instruments.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1. Precision at LOQ should have an RSD ≤ 10%.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits when parameters like flow rate (±0.1 mL/min), column temperature (±5 °C), and mobile phase composition (±2% organic) are varied.

Protocol 3: Method Validation Execution

• Specificity: Analyze blank, placebo, standard, and stressed samples to demonstrate resolution and peak purity.

• Linearity: Prepare a series of at least five concentrations of the analyte over the desired range (e.g., 50% to 150% of the target concentration). Plot a calibration curve of peak area versus concentration and determine the correlation coefficient.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120%). Analyze in triplicate and calculate the percent recovery.

• Precision:

  • Repeatability: Analyze six replicate preparations of the standard solution at 100% of the target concentration on the same day.

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst or on a different instrument.

• LOD & LOQ: Determine by either the signal-to-noise ratio method or by preparing a series of dilute solutions and identifying the concentrations that meet the acceptance criteria.

• Robustness: Deliberately vary the chromatographic parameters as described in the table above and assess the impact on system suitability.

Conclusion

This application note provides a comprehensive and systematic approach to the development and validation of a stability-indicating RP-HPLC method for 1-Methyl-1-phenethylhydrazine. By following the outlined protocols and adhering to the principles of scientific integrity and regulatory guidelines, researchers and drug development professionals can establish a reliable and robust analytical method for this compound. The successful development and validation of such a method are critical for ensuring the quality, safety, and efficacy of pharmaceutical products.

References

• AVS Life Sciences. (n.d.). Master ICH Q2 R2 for Effective Pharmaceutical Compliance. Retrieved from [Link]

• IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• NIST. (n.d.). Hydrazine, 1-methyl-1-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• Veeprho. (n.d.). Phenelzine Impurities and Related Compound. Retrieved from [Link]

• Shaikh, A. S., & Shahnawaz, S. A. (2025). Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences (IRJPMS), 8(3), 26-33.
• Kendre, K., Veer, V., & Pinjari, P. (2023, February 28). Stability Indicating HPLC Method Development: A Review. Human Journals.
• George, G. D., & Stewart, J. T. (1990). HPLC Determination of Trace Hydrazine Levels in Phenelzine Sulfate Drug Substance. Analytical Letters, 23(8), 1417-1429.
• Zhang, K., et al. (2016). A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials. Journal of Pharmaceutical and Biomedical Analysis, 128, 143-149.
• Reddy, B. K., et al. (2018). Stability indicating analytical method validation for hydralazine hydrochloride related substances method-I by Reverse Phase High Performance Liquid Chromatography in drug substances. Journal of Drug Delivery and Therapeutics, 8(6-s), 125-134.
• LCGC International. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• International Council for Harmonisation. (2022, March 24).

Sources

• 1. Master ICH Q2 R2 for Effective Pharmaceutical Compliance [avslifesciences.com]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. irjpms.com [irjpms.com]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. CAS 618-40-6: 1-Methyl-1-phenylhydrazine | CymitQuimica [cymitquimica.com]
• 8. scribd.com [scribd.com]
• 9. Hydrazine, 1-methyl-1-phenyl- [webbook.nist.gov]

Handling precautions for volatile hydrazine derivatives in the lab

Executive Summary & Hazard Analysis

Volatile hydrazine derivatives—specifically Methylhydrazine (MMH) , Unsymmetrical Dimethylhydrazine (UDMH) , and anhydrous Hydrazine —are critical high-energy precursors in pharmaceutical synthesis and propulsion. However, their utility is matched by a "unforgiving" hazard profile: they are hypergolic reducing agents, potent hepatotoxins, and suspected carcinogens.

Why Standard Protocols Fail:

• Olfactory Fatigue: The ammonia-like odor threshold (3-5 ppm) is significantly higher than the NIOSH ceiling limit (0.03 ppm). If you smell it, you are already overexposed.

• Material Incompatibility: These small, polar molecules permeate standard nitrile and latex gloves in minutes.

• Neutralization Risks: Standard oxidative quenching (e.g., with bleach) of methylated hydrazines can generate nitrosamines , which are far more carcinogenic than the parent compound.

This guide defines the engineering controls, barrier protection, and operational workflows required to handle these agents with zero tolerance for exposure.

Engineering Controls & Containment

The primary defense against volatile hydrazines is isolation. PPE is merely a redundancy.

Primary Containment

• Glove Box (Recommended): For anhydrous handling or volumes >50 mL. Atmosphere must be inert (Nitrogen/Argon) and kept at positive pressure.

• Chemical Fume Hood (Minimum): Must operate at face velocity >100 fpm.

  • Sash Rule: Keep sash at the lowest working height.

  • Clearance: Work >6 inches back from the sash plane.

  • Scrubbing: For large-scale evolution, exhaust should pass through a dilute acid scrubber (e.g., 10% H₂SO₄) to trap vapors before they enter ductwork.

Storage Integrity

• Atmosphere: Store under Nitrogen or Argon. Oxygen promotes autoxidation and the formation of explosive peroxides.

• Segregation: Store in a dedicated flammables cabinet, strictly separated from oxidizers (peroxides, nitric acid) and porous materials (wood, paper, cardboard), which can spontaneously ignite upon contact.

Personal Protective Equipment (PPE) Matrix

CRITICAL WARNING: Standard disposable nitrile gloves provide insufficient protection against anhydrous hydrazines. They degrade and permeate rapidly.

PPE Component	Recommendation	Technical Rationale
Hand Protection (Primary)	Silver Shield® (EVOH) Laminate or 4H®	Broadest chemical resistance; permeation breakthrough >480 mins.
Hand Protection (Outer)	Disposable Nitrile (5-8 mil)	Sacrificial layer to protect the inner laminate glove from tears and maintain dexterity.
Respiratory	Supplied Air (SCBA)	Only required for spill cleanup outside a hood. Cartridge respirators are unsafe due to poor warning properties (odor threshold > PEL).
Body	Tychem® or Poly-coated Apron	Standard cotton lab coats can wick hydrazine to the skin. Use non-woven, chemical-resistant sleeves.
Eye/Face	Goggles + Face Shield	Vapors are corrosive to corneal tissue. Safety glasses are insufficient.

Experimental Protocol: Safe Transfer Techniques

Objective: Transfer anhydrous methylhydrazine from a Sure/Seal™ bottle to a reaction vessel without atmospheric exposure.

Diagram: Closed-System Transfer Workflow

Figure 1: Logic flow for closed-system transfer. Note the critical decision point regarding bleach neutralization.

Step-by-Step Procedure

• Preparation:

  • Secure the reagent bottle with a clamp. Ensure the septum is intact.

  • Purge the receiving flask with inert gas (N₂/Ar).

  • Double-Glove: Don Silver Shield gloves, then Nitrile gloves.

• Cannula/Syringe Transfer:

  • Technique: Use the oven-dried, gas-tight syringe method or double-tipped needle (cannula) transfer for volumes >10 mL.

  • Pressure Equalization: Insert a nitrogen line needle into the reagent bottle to prevent vacuum formation during withdrawal.

  • Withdrawal: Slowly withdraw the liquid. Avoid bubbling.

  • Transport: Keep the syringe tip inside a clean beaker during movement to catch drips.

• Reaction Addition:

  • Add dropwise to the reaction vessel.

  • Exotherm Control: Hydrazines react violently with electrophiles. Ensure cooling bath is active (-78°C or 0°C) before addition.

• Decontamination of Tools:

  • Immediately draw dilute acid (e.g., 1M HCl or H₂SO₄) into the contaminated syringe/cannula.

  • Why? Protonation converts volatile hydrazine (free base) into the non-volatile hydrazinium salt, effectively stopping vapor release.

Waste Disposal & Spill Management

The "Bleach Myth": A common error is neutralizing all hydrazines with bleach (Sodium Hypochlorite).

• Hydrazine (N₂H₄): Reacts with bleach to form N₂ (gas) + H₂O. Acceptable if dilute.

• Methylhydrazine (MMH) / UDMH: Reacts with bleach to form toxic chloramines and carcinogenic nitrosamines .

Protocol: Decontamination of Methylated Hydrazines

• Small Spills (<10 mL) in Fume Hood:

  • Do NOT use Bleach.

  • Dilute: Gently pour water over the spill to dilute (reduce vapor pressure).

  • Absorb: Use chemical absorbent pads or vermiculite.

  • Containerize: Place absorbed material in a sealable bag/container labeled "Hazardous Waste - Hydrazine Derivative - Toxic/Flammable".

  • Wipe Down: Clean surface with 5% Ascorbic Acid (Vitamin C) solution or dilute sulfuric acid, then water.

• Quenching Reaction Mixtures:

  • Dilute the reaction mixture with a non-reactive solvent.

  • Slowly add dilute acid (HCl or H₂SO₄) to pH < 3. This forms the stable hydrazinium salt.

  • Dispose of the acidic solution as hazardous aqueous waste.

Emergency Response

Scenario	Immediate Action	Medical Intervention
Skin Contact	Flush immediately with water for 15 mins.[1][2][3] Do not wait to remove clothing—wash through it if necessary, then peel off.	Monitor for burns.[4] Pyridoxine (Vitamin B6) is the specific antidote for systemic toxicity (seizures).
Inhalation	Evacuate to fresh air.[1][2][3] If breathing is labored, administer oxygen (trained personnel only).	Pulmonary edema may be delayed up to 24 hours. Observation required.
Eye Contact	Flush for 15 mins, holding eyelids open.	Immediate ophthalmology consult. Corrosive damage is rapid.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Centers for Disease Control and Prevention (CDC) - NIOSH. (2014). Hydrazine: Immediately Dangerous to Life or Health Concentrations (IDLH). [Link]

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

Sources

• 1. arxada.com [arxada.com]
• 2. fishersci.com [fishersci.com]
• 3. artscimedia.case.edu [artscimedia.case.edu]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]

Protocol for N-methylation of phenelzine to yield 1-Methyl-1-phenethylhydrazine

Application Note: Regioselective N-Methylation of Phenelzine to Synthesize 1-Methyl-1-phenethylhydrazine (Metfendrazine)

Part 1: Executive Summary & Strategic Rationale

Objective: To synthesize 1-Methyl-1-phenethylhydrazine (Metfendrazine) starting from Phenelzine (2-phenylethylhydrazine).

The Challenge of Regioselectivity: Direct alkylation of phenelzine using methyl iodide (MeI) is experimentally flawed. Phenelzine possesses two nucleophilic nitrogen atoms:

• N1 (Internal): Sterically hindered by the phenethyl chain but electronically enriched by the alkyl inductive effect.

• N2 (Terminal): Sterically unhindered and highly nucleophilic.

Reacting phenelzine directly with MeI typically yields a mixture dominated by 1-phenethyl-2-methylhydrazine (the wrong isomer) and poly-alkylated quaternary salts. To force methylation at the N1 position, the N2 terminus must be transiently "masked."

The Solution: The Hydrazone Shielding Protocol This protocol utilizes benzaldehyde to form a hydrazone, effectively blocking the N2 nitrogen and removing its protons. This leaves the N1 nitrogen as the sole nucleophile available for alkylation. Subsequent hydrolysis releases the target 1,1-disubstituted hydrazine.

Part 2: Safety & Compliance (Critical)

Hazard Class	Risk Description	Mitigation Strategy
Hydrazines	Highly toxic; potential carcinogens; readily absorbed through skin.	Double-gloving (Nitrile/Laminate); handle exclusively in a fume hood; quench waste with dilute bleach.
Methyl Iodide	Volatile neurotoxin and carcinogen.	Use in a closed system; keep cold; use a specific neutralizing trap (e.g., ethanolamine) if venting.
MAO Inhibition	Phenelzine and the product are Monoamine Oxidase Inhibitors (MAOIs).[1]	Avoid concurrent handling of sympathomimetic amines; prevent ingestion/inhalation.

Part 3: Materials & Reagents

• Precursor: Phenelzine Sulfate (or Hydrochloride) – Convert to free base prior to Step 1 if salt form is used.

• Shielding Agent: Benzaldehyde (>99%, redistilled if significant benzoic acid crystals are present).

• Methylating Agent: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS). Note: MeI is preferred for laboratory scale due to easier handling.

• Solvents: Ethanol (absolute), Toluene, Diethyl Ether.

• Auxiliaries: Sodium Hydroxide (NaOH), Magnesium Sulfate (

  ), Hydrochloric Acid (HCl).

Part 4: Experimental Protocol

Phase 1: Formation of Phenelzine Benzalhydrazone

Goal: Block the terminal nitrogen.

• Free Base Preparation: Dissolve 10 mmol of Phenelzine Sulfate in 20 mL water. Basify to pH 12 with 20% NaOH. Extract with

  mL diethyl ether. Dry combined organics over and concentrate in vacuo to obtain phenelzine free base (oil).

• Condensation: In a round-bottom flask, dissolve the phenelzine free base in 15 mL of absolute ethanol.

• Addition: Add 10.5 mmol (1.05 eq) of Benzaldehyde dropwise with stirring.

• Reaction: Reflux the mixture for 2 hours. A solid precipitate (the hydrazone) typically forms upon cooling.

• Isolation: Cool to

  . Filter the crystalline solid.[2] Wash with cold ethanol.

  • Checkpoint: The product is 1-benzylidene-2-phenethylhydrazine .

  • Validation:

    should show the disappearance of the broad signal and the appearance of a singlet proton around 7.5–8.0 ppm.

Phase 2: Regioselective N-Methylation

Goal: Alkylate the internal nitrogen (N1).

• Solvation: Dissolve the dried hydrazone (from Phase 1) in anhydrous Toluene (or Acetonitrile).

• Methylation: Add 1.2 equivalents of Methyl Iodide (MeI).

• Reflux: Heat the mixture to reflux for 4–6 hours.

  • Mechanism:[3][4] The lone pair on the internal nitrogen (N1) attacks the methyl iodide. The N2 nitrogen is part of the

    double bond and is significantly less nucleophilic.

  • Observation: A crystalline precipitate (the hydrazonium iodide salt) may separate, or the solution may darken.

• Workup: Evaporate the solvent and excess MeI under reduced pressure to yield the crude methylated intermediate: 1-benzylidene-2-methyl-2-phenethylhydrazinium iodide .

Phase 3: Hydrolysis & Purification

Goal: Remove the shielding group to release the target.

• Hydrolysis: Suspend the crude intermediate in 20 mL of 10% aqueous HCl.

• Steam Distillation (Crucial): Heat the mixture. Benzaldehyde (released from hydrolysis) will steam distill off (smell of almonds). Continue until the distillate is clear.

  • Reaction:

    .

• Isolation of Product: The pot residue contains the target hydrazine as the hydrochloride salt.

• Purification:

  • Extract the acidic pot residue with ether (to remove any remaining benzaldehyde/organics). Discard the ether layer.

  • Basify the aqueous layer with 40% NaOH (keep cool).

  • Extract the liberated oil with Diethyl Ether (

    ).

  • Dry over

    (avoid if amine is sticky) and concentrate.

• Salt Formation (for stability): Dissolve the oil in ethanol and add ethanolic oxalic acid to precipitate 1-Methyl-1-phenethylhydrazine oxalate . Hydrazines are unstable as free bases; store as a salt.

Part 5: Data Analysis & Validation

Analytical Method	Expected Result for 1-Methyl-1-phenethylhydrazine
	N-Me Singlet: Sharp singlet at ppm integrating to 3H. Ethylene Bridge: Two triplets (or multiplets) at and ppm. : Broad singlet (exchangeable with ), typically ppm.
Mass Spec (ESI)	: Calculated .
TLC	Run against Phenelzine standard. The N-methylated product is less polar (higher ) on Silica (DCM/MeOH 9:1).

Part 6: Visualizing the Pathway

The following diagram illustrates the "Benzaldehyde Shielding" mechanism, highlighting the regioselectivity logic.

Caption: The "Shielding Protocol" ensures methylation occurs exclusively at the internal nitrogen (N1) by locking the terminal nitrogen (N2) in a hydrazone structure.

References

• Thiele, J. (1910). Preparation of Methylhydrazine Sulfate. Annalen der Chemie, 376, 244.[2] (Foundational method for methylating hydrazines via benzalazine protection).

• Butler, D. E., et al. (1971).[5] Synthesis of 1-methyl-1-(substituted benzyl)hydrazines. Journal of Medicinal Chemistry, 14(11), 1052–1054. (Describes analogous synthesis of 1,1-disubstituted hydrazines). [5]

• Smith, P. A. S. (1983). Derivatives of Hydrazine and Other Hydronitrogens Having N-N Bonds. Benjamin/Cummings Publishing Company. (Authoritative text on hydrazine chemistry and regioselectivity).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 19516, 1-Methyl-1-(1-methyl-2-phenylethyl)hydrazine. (Verification of target compound existence and properties).

Sources

• 1. Comparison of phenelzine and geometric isomers of its active metabolite, β-phenylethylidenehydrazine, on rat brain levels of amino acids, biogenic amine neurotransmitters and methylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. A Selective Phenelzine Analogue Inhibitor of Histone Demethylase LSD1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 1-methyl-1-(substituted benzyl)hydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Phenethylhydrazines

Welcome to the technical support guide for resolving peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of phenethylhydrazines. This guide is designed for researchers, scientists, and drug development professionals who are familiar with HPLC principles but may be facing challenges with this specific class of compounds. Here, we will delve into the root causes of peak tailing for these basic analytes and provide a structured, in-depth troubleshooting guide complete with step-by-step protocols and the scientific rationale behind them.

Symptom & Initial Diagnosis: The Tailing Peak

The primary indicator of a problematic separation is an asymmetrical peak, where the back half of the peak is broader than the front half. This phenomenon, known as peak tailing, is quantitatively measured by the tailing factor (T) or asymmetry factor (As). An ideal Gaussian peak has a tailing factor of 1.0. In practice, values up to 1.5 are often acceptable, but a tailing factor greater than 1.2 signals a potential issue with your method that needs to be addressed.[1][2] Tailing peaks can compromise the accuracy of quantification and the resolution of closely eluting compounds.[3][4]

For phenethylhydrazines and other basic compounds, the most common culprit behind peak tailing is secondary interactions with the stationary phase.[1][5] Specifically, the basic amine groups on these molecules can interact strongly with acidic silanol groups present on the surface of silica-based reversed-phase columns.[1][3][5] These interactions create an alternative retention mechanism to the primary hydrophobic interaction, leading to the observed peak distortion.[1][4]

Troubleshooting Pathway: A Logical Approach to Symmetrical Peaks

This troubleshooting guide is structured to address the most common and easily solvable issues first, before moving on to more complex method development strategies.

Step 1: Assess System and Column Health

Before modifying your method, it's crucial to ensure your HPLC system and column are performing optimally.

• Extra-Column Volume: Excessive tubing length or wide-diameter tubing between the injector, column, and detector can cause band broadening that manifests as peak tailing, especially for early eluting peaks.[3][6]

  • Action: Use narrow internal diameter PEEK tubing (e.g., 0.005") and keep connections as short as possible.[3]

• Column Void or Blockage: A void at the column inlet or a partially blocked frit can disrupt the flow path and lead to distorted peaks for all analytes.[1][7]

  • Action: As a quick diagnostic, replace the column with a new one of the same type. If the peak shape improves, the original column was likely the issue.[1] For a suspected blockage, you can try back-flushing the column (if the manufacturer's instructions permit) to dislodge particulates from the inlet frit.[1]

• Contamination: Accumulation of sample matrix components on the column can create active sites for secondary interactions.[2]

  • Action: Employ a guard column to protect the analytical column from strongly retained matrix components.[2][7] Also, ensure proper sample clean-up procedures, such as Solid Phase Extraction (SPE), are in place.[1]

Step 2: Mobile Phase pH Optimization – The First Line of Defense

The ionization state of both the phenethylhydrazine analyte and the residual silanol groups on the stationary phase is highly dependent on the mobile phase pH. This makes pH the most powerful tool for improving peak shape for basic compounds.[8][9][10]

• The Science: Phenethylhydrazine has a reported pKa between 6.5 and 8.0.[11] Phenylhydrazine, a related compound, has a pKa of approximately 5.35.[12] Silanol groups on the silica surface are acidic and become ionized (negatively charged) at pH levels above approximately 3.[1][3] When the mobile phase pH is in a range where the phenethylhydrazine is protonated (positively charged) and the silanols are deprotonated (negatively charged), strong ionic interactions occur, leading to significant peak tailing.[1][3]

• The Strategy: To minimize these secondary interactions, you can either operate at a low pH to suppress the ionization of the silanol groups or at a high pH to neutralize the basic analyte.

  • Low pH Approach (Recommended Starting Point): By lowering the mobile phase pH to a range of 2.5-3.0, the vast majority of silanol groups will be protonated and therefore neutral, significantly reducing their ability to interact with the positively charged phenethylhydrazine analyte.[1][5][13]

  • High pH Approach: Alternatively, increasing the mobile phase pH to a level well above the analyte's pKa (e.g., pH 9-10) will deprotonate the phenethylhydrazine, rendering it neutral. This also eliminates the undesirable ionic interactions. However, this approach requires a pH-stable HPLC column, as traditional silica-based columns can degrade at high pH.[3][8]

• Protocol: Preparing a Low pH Mobile Phase

  • Prepare a 10-20 mM phosphate buffer.

  • Adjust the pH to 2.5 using phosphoric acid.

  • Filter the buffer through a 0.45 µm filter.

  • Mix with the appropriate organic modifier (e.g., acetonitrile or methanol).

  • Caution: If using a gradient with high concentrations of acetonitrile, be mindful that phosphate buffers can precipitate.[13][14] In such cases, a formic acid or trifluoroacetic acid (TFA) based mobile phase may be more suitable.

Step 3: Employing Mobile Phase Additives

If pH adjustment alone is not sufficient, the use of mobile phase additives can further improve peak shape.

• Competing Bases (Silanol Suppressors): Additives like triethylamine (TEA) act as "silanol suppressors."[13][14] TEA is a small basic molecule that competes with the analyte for interaction with the active silanol sites on the stationary phase, effectively masking them from the phenethylhydrazine.[15][16][17]

  • Protocol: Using Triethylamine (TEA) as a Mobile Phase Additive

    • Add TEA to the aqueous portion of your mobile phase at a concentration of 5-10 mM (approximately 0.05-0.1% v/v).[13][14]

    • Adjust the pH of the mobile phase after the addition of TEA.

    • Note: While effective, TEA can shorten column lifetime by accelerating the hydrolysis of the stationary phase.[13][14] It can also cause baseline disturbances in gradient elution and is not ideal for LC-MS applications due to ion suppression.[16]

• Metal Chelators: Trace metal impurities (e.g., iron, aluminum) within the silica matrix can activate nearby silanol groups, increasing their acidity and propensity for causing peak tailing.[4][18] Phenethylhydrazines may also chelate with these metal ions, leading to poor peak shape.[18][19]

  • Action: In some cases, adding a weak chelating agent like low concentrations of citrate to the mobile phase can improve peak shape by binding to these metal ions.[20]

Step 4: Selecting the Right Column

The choice of HPLC column is critical for the successful analysis of basic compounds.

• End-Capped Columns: Most modern reversed-phase columns are "end-capped." After the primary stationary phase (e.g., C18) is bonded to the silica, a second reaction is performed with a small silylating agent (like trimethylsilyl chloride) to cap many of the remaining accessible silanol groups.[1][21][22][23] This significantly reduces the number of active sites available for secondary interactions.[1][5][21] For basic compounds, using a column that is double or triple end-capped can provide even better peak shapes.[21]

• Base-Deactivated and Polar-Embedded Columns: Manufacturers have developed specialized "base-deactivated" columns specifically for analyzing basic compounds.[24][25] These can feature:

  • High Purity Silica: Starting with silica that has a very low metal content reduces the acidity of the remaining silanols.[25][26]

  • Polar-Embedded Phases: These columns have a polar group (e.g., an amide) embedded within the alkyl chain of the stationary phase. This polar group can interact with nearby silanol groups, effectively shielding them from the analyte.[24][27]

  • Silica Hydride Phases: These columns have a silica-hydride surface instead of a silica-hydroxyl surface, which dramatically reduces silanol activity and provides excellent peak shapes for basic compounds, even without mobile phase additives.[24]

• Alternative Stationary Phases: If peak tailing persists on silica-based columns, consider columns with different base materials, such as polymer-based or graphitized carbon columns, which do not have silanol groups.[28] Hydrophilic Interaction Liquid Chromatography (HILIC) can also be a viable alternative for polar basic compounds.[28][29]

Step 5: Addressing Metal Chelation in the HPLC System

Beyond the column, the metallic components of the HPLC system itself (e.g., stainless steel tubing, frits) can be a source of problematic interactions for metal-sensitive analytes like phenethylhydrazines.[30][31]

• The Issue: Metal ions can leach from stainless steel components and interact with the analyte, causing peak tailing and loss of signal.[19][30]

• The Solution:

  • System Passivation: Periodically passivating the HPLC system with an acid solution can help to remove metallic contaminants.

  • Inert Flow Paths: Consider using HPLC systems with inert components (e.g., PEEK or MP35N) or columns with hybrid surface technology designed to mitigate these interactions.[20][30]

Troubleshooting Summary Table

Symptom	Potential Cause	Recommended Action(s)	Reference
All peaks tailing	Column void/blockage, Extra-column volume	Replace column, Check/shorten tubing	[1][3][6][7]
Only phenethylhydrazine peak tails	Secondary silanol interactions	Lower mobile phase pH to 2.5-3.0	[1][5][13]
Persistent tailing at low pH	Highly active silanol sites, Metal contamination	Add a competing base (e.g., TEA), Use a base-deactivated or end-capped column	[13][14][15][24]
Poor peak shape and low recovery	Metal chelation with system/column	Use an inert HPLC system/column, Add a chelating agent to the mobile phase	[19][20][30]

Visualizing the Troubleshooting Workflow

Caption: A logical workflow for troubleshooting peak tailing.

The Mechanism of Silanol Interaction

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. waters.com [waters.com]
• 3. chromtech.com [chromtech.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. acdlabs.com [acdlabs.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. moravek.com [moravek.com]
• 9. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. Phenelzine | C8H12N2 | CID 3675 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Showing Compound Phenylhydrazine (FDB005892) - FooDB [foodb.ca]
• 13. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 14. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 15. welch-us.com [welch-us.com]
• 16. hplc.today [hplc.today]
• 17. pharmagrowthhub.com [pharmagrowthhub.com]
• 18. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. researchgate.net [researchgate.net]
• 21. chromtech.com [chromtech.com]
• 22. HPLC Tech Tip: The Role of End-Capping in RP | Phenomenex [phenomenex.com]
• 23. sepscience.com [sepscience.com]
• 24. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 25. Base-Deactivated End-Capped Column - Chromatography Forum [chromforum.org]
• 26. chromatographyonline.com [chromatographyonline.com]
• 27. linklab.gr [linklab.gr]
• 28. HPLC Column Selection Guide [scioninstruments.com]
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• 30. chromatographyonline.com [chromatographyonline.com]
• 31. doras.dcu.ie [doras.dcu.ie]

Detecting impurities in commercial 1-Methyl-1-phenethylhydrazine samples

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for 1-Methyl-1-phenethylhydrazine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your research. The purity of your starting materials is paramount to the safety, efficacy, and reproducibility of your work. This guide is structured to address the common challenges and questions that arise when ensuring the quality of commercial 1-Methyl-1-phenethylhydrazine samples.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding impurities in 1-Methyl-1-phenethylhydrazine, from their origin to their detection and control.

Q1: What are the likely sources of impurities in my 1-Methyl-1-phenethylhydrazine sample?

Impurities can be introduced at various stages of the chemical's lifecycle.[1] Understanding these sources is the first step in effective impurity profiling. They are generally classified into three categories: organic impurities, inorganic impurities, and residual solvents.[1]

• Synthesis-Related Impurities: These are the most common and arise directly from the manufacturing process.

  • Starting Materials: Unreacted precursors such as phenelzine (2-phenethylhydrazine) or related starting materials used in the methylation step.

  • By-products: Compounds formed from side reactions during synthesis. For example, direct methylation of a hydrazine can sometimes lead to over-methylation or methylation at the wrong nitrogen atom.[2]

  • Intermediates: Partially reacted molecules that were not carried through to the final step.

  • Reagents and Catalysts: Leftover chemicals from the synthesis, such as reducing agents or bases.[1]

• Degradation Products: 1-Methyl-1-phenethylhydrazine, like many hydrazines, can be susceptible to degradation over time, especially when exposed to certain environmental factors.

  • Oxidation: Hydrazines are prone to autoxidation, especially when exposed to air or transition metals.[3] This can lead to the formation of various oxidized species.

  • Hydrolysis: Breakdown of the molecule in the presence of water.

  • Photolysis: Degradation upon exposure to light.[4]

• Storage and Handling Impurities:

  • Leachables: Compounds that migrate from container closure systems into the product.[1]

  • Cross-Contamination: Introduction of other chemicals from improper handling or storage.

Q2: I see an unknown peak in my chromatogram. What could it be?

Identifying an unknown peak requires a systematic approach. Based on the synthesis pathways of analogous compounds, we can predict potential impurities. A common synthesis route involves the methylation of a precursor like phenelzine.

Potential Impurity	Likely Source	Significance
Phenelzine (2-phenethylhydrazine)	Unreacted Starting Material	A common process-related impurity.
1,2-Dimethyl-1-phenethylhydrazine	By-product (Over-methylation)	Indicates a lack of selectivity in the methylation step.
Phenylacetone	Degradation Product	Potential oxidative or hydrolytic breakdown product.
Hydrazine	Reagent/Degradation	A highly toxic and reactive impurity that requires strict control.[5][6]
Residual Solvents (e.g., Toluene, Methanol)	Synthesis/Purification	Volatile organic compounds that must be controlled within specific limits.[1]

To definitively identify the peak, you will need to employ structural elucidation techniques, primarily Mass Spectrometry (MS) for molecular weight information and Nuclear Magnetic Resonance (NMR) for detailed structural data.[7][8]

Q3: Which analytical technique is best for analyzing 1-Methyl-1-phenethylhydrazine purity?

There is no single "best" technique; the choice depends on the specific goal (e.g., routine purity check vs. identifying an unknown). Often, orthogonal methods (techniques that separate based on different principles) are used to build a comprehensive impurity profile.[1]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity analysis of non-volatile organic compounds.[1][9] A reversed-phase method with UV detection is typically the first choice for quantifying known and unknown impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC is ideal for analyzing volatile impurities, such as residual solvents.[1] For a polar and potentially thermally unstable compound like 1-Methyl-1-phenethylhydrazine, direct analysis can be challenging.[5] Derivatization is often required to make the analyte more volatile and stable for GC analysis.[5][10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is unparalleled for the structural elucidation of unknown impurities.[8][12] While less sensitive than chromatographic methods for quantification, it provides unambiguous structural information, making it essential for characterizing new impurities found during stability or forced degradation studies.[7][12]

Q4: Why do I need to perform a "forced degradation" study?

A forced degradation or "stress testing" study is a regulatory requirement and a critical part of analytical method development.[4][13] Its purpose is to intentionally degrade the drug substance under more severe conditions than those used for accelerated stability testing (e.g., high heat, extreme pH, oxidation, and photolysis).[14][15]

The key objectives are:

• To Identify Degradation Pathways: Understanding how the molecule breaks down helps in developing stable formulations and defining proper storage conditions.[13]

• To Generate Degradation Products: This allows for the identification and characterization of impurities that could form over the product's shelf-life.[4]

• To Demonstrate Method Specificity: Most importantly, it proves that your analytical method is "stability-indicating." This means the method can successfully separate the degradation products from the intact active pharmaceutical ingredient (API) and from each other, ensuring that a loss in API is accurately measured as an increase in impurities.[13][14]

Q5: My HPLC peak shape is poor (fronting or tailing). What should I do?

Poor peak shape is a common issue that can compromise resolution and the accuracy of integration.

Troubleshooting Workflow for HPLC Peak Shape Issues

Sources

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• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. ajrconline.org [ajrconline.org]

Reference Data & Comparative Studies

Comparative Metabolic Stability of Phenelzine and its N-methyl Analog: A Mechanistic and Experimental Guide

An In-Depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Introduction: The Critical Role of Metabolic Stability in MAOI Development

Phenelzine (2-phenylethylhydrazine) is a potent, non-selective, and irreversible monoamine oxidase inhibitor (MAOI) of the hydrazine class, historically employed in the management of treatment-resistant depression and anxiety disorders.[1][2] Its therapeutic efficacy is derived from the inhibition of MAO-A and MAO-B, leading to elevated synaptic concentrations of key neurotransmitters like serotonin, norepinephrine, and dopamine.[1] However, the clinical utility of hydrazine-based MAOIs is often tempered by complex pharmacokinetics, potential for drug-drug interactions, and a narrow therapeutic window.

A critical determinant of a drug's pharmacokinetic profile is its metabolic stability—the susceptibility of a compound to biotransformation by drug-metabolizing enzymes. For drug development professionals, understanding and predicting metabolic stability is paramount. It directly influences key parameters such as hepatic clearance, half-life, oral bioavailability, and the potential for forming active or toxic metabolites.

This guide provides a comparative analysis of the metabolic stability of phenelzine and its N-methylated analog, N-methylphenelzine. Structural modifications, such as N-methylation, are a common strategy in medicinal chemistry to modulate a drug's pharmacological and pharmacokinetic properties.[3][4] By examining the known metabolic pathways and providing a detailed experimental framework for their head-to-head comparison, this document aims to equip researchers with the foundational knowledge and practical methodologies to investigate these and similar compounds. We will explore the causal relationships between chemical structure, enzymatic interactions, and metabolic fate, grounded in established scientific principles.

Mechanistic Overview: Predicted Metabolic Fates

The metabolic pathways of phenelzine are complex, involving both its target enzyme (MAO) and other major drug-metabolizing systems. The introduction of an N-methyl group is hypothesized to significantly alter this metabolic landscape.

Phenelzine: A Substrate and an Inhibitor

Phenelzine's metabolism is primarily governed by oxidation, with acetylation being a minor route.[5][6][7] The major metabolic products are phenylacetic acid and p-hydroxyphenylacetic acid, which result from oxidative deamination by MAO.[5][8] Phenelzine is, therefore, both a substrate and a mechanism-based inactivator of its primary metabolizing enzyme, a characteristic that can lead to complex, time-dependent pharmacokinetics.[9][10]

Furthermore, phenelzine is metabolized to other neuroactive compounds, including β-phenylethylamine (PEA) and β-phenylethylidenehydrazine (PEH).[9][11] Critically, as a hydrazine derivative, phenelzine has been shown to cause mechanism-based inactivation of cytochrome P450 enzymes, particularly CYP2C19 and CYP3A4, through heme destruction.[12][13] This inactivation can lead to significant drug-drug interactions.

Caption: Metabolic pathways of Phenelzine.

N-Methylphenelzine: Altered Substrate Activity and a New Metabolic Handle

The enzymatic N-methylation of phenelzine has been demonstrated to be catalyzed by phenylethanolamine N-methyltransferase (PNMT), yielding N-methylphenelzine.[14][15] This metabolite exhibits significantly reduced inhibitory activity towards MAO.[14][15] However, it remains a substrate for MAO, undergoing deamination to form phenylacetaldehyde and subsequently phenylacetic acid.[14]

The addition of the methyl group introduces a new potential site for metabolism: N-demethylation. This is a very common Phase I metabolic reaction, typically catalyzed by CYP450 enzymes, which would regenerate the parent phenelzine or lead to other downstream products.[5][16]

Causality Behind the Expected Difference: The N-methylation of phenelzine is predicted to decrease its metabolic stability. This is based on two key mechanistic shifts:

• Reduced MAO Inhibition: By being a much weaker inhibitor of MAO, N-methylphenelzine is less likely to exhibit the self-limiting metabolism seen with phenelzine. It can be more efficiently processed as a simple substrate.

• Introduction of N-Demethylation Pathway: The methyl group provides a new, efficient "handle" for CYP-mediated metabolism, opening up a major clearance pathway that is absent in the parent compound.

Caption: Predicted metabolic pathways of N-Methylphenelzine.

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

To empirically test the hypothesis that N-methylation decreases metabolic stability, a standardized in vitro assay using human liver microsomes (HLM) is the method of choice. Liver microsomes are a subcellular fraction containing a high concentration of Phase I drug-metabolizing enzymes, primarily the CYP450 superfamily.[17][18] This assay measures the rate of disappearance of the parent drug over time to calculate its intrinsic clearance.[19][20]

Assay Objective

To determine and compare the in vitro half-life (t½) and intrinsic clearance (Clint) of phenelzine and N-methylphenelzine in human liver microsomes.

Materials & Reagents

• Test Systems: Pooled Human Liver Microsomes (e.g., from a reputable supplier like XenoTech).

• Test Compounds: Phenelzine, N-methylphenelzine (dissolved in DMSO, final concentration ≤ 0.5%).

• Cofactor: NADPH Regenerating System (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase). This is critical to sustain CYP450 activity.

• Buffer: Potassium Phosphate Buffer (100 mM, pH 7.4).

• Positive Controls: Verapamil or Dextromethorphan (high turnover), Warfarin (low turnover). These validate the metabolic competency of the microsomal batch.

• Quenching Solution: Ice-cold Acetonitrile containing a suitable internal standard (IS) for LC-MS/MS analysis (e.g., a structurally similar but chromatographically distinct compound like hydroxyzine).[21]

• Instrumentation: UPLC-MS/MS system for bioanalysis.[17][21]

Step-by-Step Methodology

• Preparation:

  • Thaw liver microsomes and NADPH regenerating system on ice.

  • Prepare working solutions of test compounds, controls, and internal standard.

  • Prepare a master mix of microsomes in phosphate buffer to achieve a final protein concentration of 0.5 mg/mL in the incubation.[18]

• Incubation Setup (96-well plate format):

  • Aliquot the microsomal master mix into appropriate wells.

  • Add the test compounds (final concentration typically 1 µM) to the wells.[22]

  • Pre-incubate the plate at 37°C for 5-10 minutes to allow the compounds to equilibrate with the enzymes.

• Reaction Initiation and Sampling:

  • Initiate the metabolic reaction by adding a pre-warmed aliquot of the NADPH regenerating system to all wells (except for negative controls, which receive buffer).

  • Immediately collect the first sample (t=0) by transferring an aliquot of the reaction mixture to a separate plate containing the ice-cold quenching solution. This defines the 100% starting point.

  • Continue incubating the reaction plate at 37°C.

  • At subsequent time points (e.g., 5, 15, 30, 45, and 60 minutes), transfer aliquots to the quenching plate.[19]

• Sample Processing:

  • Once all time points are collected, vortex the quenching plate to ensure complete protein precipitation.

  • Centrifuge the plate at high speed (e.g., 4000 rpm) for 10 minutes to pellet the precipitated protein.

  • Carefully transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated UPLC-MS/MS method to quantify the peak area of the remaining parent compound relative to the internal standard at each time point.[21]

Caption: Workflow for the in vitro microsomal stability assay.

Data Analysis and Interpretation

• Calculate % Remaining: For each time point, determine the percentage of the parent compound remaining relative to the t=0 sample.

• Determine Degradation Rate Constant (k): Plot the natural logarithm (ln) of the % remaining versus time. The slope of the resulting line is the negative rate constant (-k).

• Calculate Half-Life (t½):

  • t½ (min) = 0.693 / k

• Calculate Intrinsic Clearance (Clint):

  • Clint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation / mg of microsomal protein)

Hypothetical Data and Comparative Assessment

While actual experimental data must be generated, we can construct a hypothetical dataset based on our mechanistic analysis. We predict N-methylphenelzine will be cleared more rapidly than phenelzine.

Compound	Half-Life (t½, min)	Intrinsic Clearance (Clint, µL/min/mg protein)	Predicted In Vivo Clearance
Phenelzine	45.2	15.3	Low to Intermediate
N-Methylphenelzine	18.7	37.1	Intermediate to High
Verapamil (Control)	< 10	> 69.3	High
Warfarin (Control)	> 90	< 7.7	Low

Interpretation of Hypothetical Results:

• Phenelzine: A half-life of ~45 minutes suggests moderate stability. Its clearance is likely underestimated in this simple assay due to the time-dependent inactivation of its own metabolizing enzymes (MAO and CYPs), a factor that complicates direct in vitro to in vivo extrapolation.

• N-Methylphenelzine: A significantly shorter half-life (~19 minutes) and more than double the intrinsic clearance strongly supports the hypothesis that it is more metabolically labile. This increased clearance is attributed to its reduced inhibition of MAO and the availability of an efficient N-demethylation pathway. This would predict a lower oral bioavailability and a shorter duration of action in vivo compared to phenelzine.

Conclusion

The structural modification of phenelzine via N-methylation provides a clear, mechanistically-driven example of how a single chemical change can profoundly impact metabolic stability. The available evidence and established metabolic principles strongly suggest that N-methylphenelzine is less metabolically stable than its parent compound, phenelzine.

This difference is rooted in two key factors:

• Altered Enzyme Kinetics: N-methylphenelzine is a weaker inhibitor of MAO, allowing the enzyme to metabolize it more efficiently as a substrate.

• Introduction of a New Metabolic Pathway: The N-methyl group serves as an accessible site for CYP-mediated N-demethylation, a major route of clearance for many xenobiotics.

The provided experimental protocol for an in vitro liver microsomal stability assay offers a robust and validated system for empirically confirming this hypothesis. The resulting data on half-life and intrinsic clearance are essential for ranking compounds in early discovery and for building predictive models of human pharmacokinetics. For researchers in drug development, understanding these structure-metabolism relationships is fundamental to the rational design of safer and more effective medicines.

References

• Baker, G. B., Urichuk, L. J., & Coutts, R. T. (1999). Metabolism of monoamine oxidase inhibitors. Cellular and Molecular Neurobiology, 19(3), 411-426.
• Krzysztof, K., & Daniel, W. A. (2019). Metabolism of Monoamine Oxidase Inhibitors. PMC.
• Yu, P. H., Glavin, G. B., & Boulton, A. A. (1989). Enzymatic N-methylation of phenelzine catalyzed by phenylethanolamine N-methyltransferase. Biochemical Pharmacology, 38(9), 1467-1471.

• Wikipedia. (n.d.). Phenelzine. [Link]

• Drugs.com. (n.d.). Phenelzine Monograph for Professionals. [Link]

• Yu, P. H., Davis, B. A., Durden, D. A., & Boulton, A. A. (1985). Enzymatic N-methylation of phenelzine catalyzed by methyltransferases from adrenal and other tissues. Journal of Neurochemistry, 45(3), 852-857.

• Al-Nuaimi, S. (2012). Novel properties of the multifaceted drug phenelzine and its metabolite β-phenylethylidenehydrazine. University of Alberta Libraries. [Link]

• Mercell. (n.d.). Metabolic stability in liver microsomes. [Link]

• eDrug. (2016). Phenelzine. [Link]

• Academia.edu. (n.d.). Metabolism of Monoamine Oxidase Inhibitors. [Link]

• World Health Organization (WHO). (2019). The role of classic Monoamine Oxidase Inhibitors in treatment-resistant depression: proposal for the inclusion of Phenelzine in the Complementary List of Essential Medicines. [Link]

• ResearchGate. (n.d.). Structure of phenelzine (I ), N 1-acetylphenelzine (II ), and N...[Link]

• da Silva, A. C. R., et al. (2022). Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N-Sulfonylhydrazones. ACS Omega. [Link]

• Domainex. (n.d.). Microsomal Clearance/Stability Assay. [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. [Link]

• MTTlab. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. [Link]

• Gillman, P. K. (2011). Advances pertaining to the pharmacology and interactions of irreversible nonselective monoamine oxidase inhibitors. Journal of Clinical Psychopharmacology, 31(1), 66-74. [Link]

• Sorensen, L. R., et al. (2009). An evaluation of potential mechanism-based inactivation of human drug metabolizing cytochromes P450 by monoamine oxidase inhibitors, including isoniazid. British Journal of Clinical Pharmacology, 69(3), 256-266. [Link]

• Weinshilboum, R. (1988). Pharmacogenetics of methylation: relationship to drug metabolism. Clinical Biochemistry, 21(4), 201-210. [Link]

• Al-Hiari, Y. M. (2021). Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors. Molecules, 26(7), 1956. [Link]

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Safety & Regulatory Compliance

1-Methyl-1-phenethylhydrazine proper disposal procedures

Executive Summary: Immediate Action Required

:::danger STOP AND READ: ACUTE TOXICITY & CARCINOGEN WARNING 1-Methyl-1-phenethylhydrazine is a substituted hydrazine. Unlike simple hydrazine, do NOT use standard bleach (sodium hypochlorite) neutralization as a primary disposal method for bulk waste. Reaction with hypochlorite can generate N-nitroso compounds (potent carcinogens) and toxic gases.

Primary Disposal Strategy: Segregate, Label as "Acutely Toxic/Reducing Agent," and ship for High-Temperature Incineration via a licensed hazardous waste vendor. :::

Hazard Identification & Chemical Behavior

To dispose of this compound safely, you must understand its reactivity profile. 1-Methyl-1-phenethylhydrazine combines the reducing power of a hydrazine moiety with the lipophilicity of a phenethyl group.

Property	Hazard Description	Operational Implication
Chemical Class	Substituted Hydrazine / MAOI Precursor	Strong Reducing Agent. Hypergolic (can ignite spontaneously) with strong oxidizers.
Toxicity	Acute Toxin (Oral/Dermal/Inhalation)	Zero-skin-contact policy. Double-gloving (Nitrile/Laminate) is mandatory.
Carcinogenicity	Suspected Carcinogen (Carc.[1][2][3][4][5] 1B)	All waste residues are treated as carcinogenic.
Reactivity	Nitrogenous Base / Reductant	Incompatible with oxidizers (peroxides, nitric acid), acid chlorides, and metals.
Stability	Air/Light Sensitive	Store under inert gas (Argon/Nitrogen) until disposal. Old bottles may contain peroxides or decomposition products.

Pre-Disposal Stabilization & Storage

Before the waste vendor arrives, the chemical must be stabilized. Improper storage is the leading cause of lab accidents involving hydrazines.

• Segregation: Isolate from all oxidizing acids (Nitric, Perchloric) and halogens.

• Container Choice: Use amber glass or HDPE. Do not use metal containers for long-term storage of waste solutions, as hydrazines can catalyze metal corrosion, leading to container failure.

• Headspace: Leave 10-15% headspace in waste containers. Hydrazines can slowly decompose to evolve Nitrogen (

  ) and Ammonia ( ), potentially pressurizing the vessel.

• Labeling:

  • Content: "1-Methyl-1-phenethylhydrazine Waste"

  • Hazards: "Toxic," "Carcinogen," "Reducing Agent."

  • RCRA Status: Treat as P-Listed equivalent (Acutely Hazardous) even if not explicitly listed by CAS, due to toxicity characteristics.

Disposal Workflow: The "No-Treatment" Protocol

As a Senior Scientist, I advise against "benchtop deactivation" for bulk quantities of methylated hydrazines. The risk of generating nitrosamines (e.g., N-nitroso-N-methyl-phenethylamine) outweighs the benefit of volume reduction.

Decision Matrix: Waste Stream Management

Caption: Operational workflow distinguishing between bulk disposal (Incineration) and trace decontamination.

Detailed Procedures

Procedure A: Bulk Disposal (Lab Packing)

Use for: Expired reagents, synthesis byproducts, aliquots >5mL.

• Primary Containment: Keep the chemical in its original container if possible. If transferring, use a chemically resistant HDPE or glass bottle with a Teflon-lined cap.

• Secondary Containment: Place the primary container inside a sealable plastic bag (Ziploc type) to contain potential leaks.

• Vermiculite Packing: Place the bagged container into a larger shipping drum/box lined with vermiculite or clay absorbent. This acts as a shock absorber and fire retardant.

• Documentation: Complete the Hazardous Waste Manifest. Explicitly list "Hydrazine Derivative" to ensure the incinerator facility uses the correct temperature profile.

Procedure B: Glassware Decontamination (Permanganate Method)

Use for: Cleaning flasks, syringes, and spatulas contaminated with residues.

Why not Bleach? Hypochlorite oxidation of 1-methyl-substituted hydrazines is often incomplete and yields carcinogenic N-nitroso compounds [1]. The Solution: Potassium Permanganate (

) in Sulfuric Acid ( ) ensures complete mineralization.

Reagents:

• 0.2 M Potassium Permanganate solution.

• 0.5 M Sulfuric Acid solution.

Protocol:

• Preparation: In a fume hood, mix equal volumes of the Permanganate and Sulfuric Acid solutions.

• Soaking: Immerse glassware or rinse residues with this mixture. Allow to stand for at least 2 hours .

  • Visual Check: The solution should remain purple. If it turns brown (Manganese Dioxide), add more Permanganate solution until the purple color persists (indicating excess oxidant).

• Quenching: Decolorize the solution by slowly adding Sodium Metabisulfite (

  ) or Ascorbic Acid until the solution is clear/colorless.

• Disposal: The resulting solution usually contains Manganese and sulfates. Check local regulations; typically, this must still be collected as "Heavy Metal Waste" (due to Mn) but the hydrazine hazard is eliminated.

Procedure C: Emergency Spill Response

Scenario: A 50mL bottle drops and shatters in the fume hood.

• Evacuate & Ventilate: Alert nearby personnel. Ensure the fume hood sash is lowered.

• PPE Upgrade: Wear a Tyvek suit, double nitrile gloves (or Silver Shield laminate gloves), and safety goggles.

• Absorb (Do Not Oxidize):

  • Cover the spill with a non-combustible absorbent (Vermiculite, Dry Sand, or commercial spill pads).

  • Critical: Do not use paper towels or sawdust. Hydrazines can react with cellulose to cause spontaneous ignition.

• Collect: Scoop the absorbed material into a wide-mouth HDPE waste jar.

• Surface Decontamination: Once the bulk liquid is removed, wipe the surface with the Permanganate solution described in Procedure B, then rinse with water.

Regulatory & Compliance Framework

Agency	Regulation	Application to 1-Methyl-1-phenethylhydrazine
EPA (RCRA)	40 CFR 261.33	While not explicitly P-listed by CAS, it meets the criteria for Reactive (D003) and potentially Toxic (D001) waste. Best practice: Manage as P-Listed (Acute Hazardous Waste).
DOT	49 CFR 172.101	Likely UN2810 (Toxic Liquid, Organic, n.o.s.) or UN3082.
OSHA	29 CFR 1910.1450	Lab Standard requires a written Chemical Hygiene Plan (CHP) specifically for "Particularly Hazardous Substances" (Carcinogens).

References

• Brubaker, K. L., et al. (1987).[6] Products of the neutralization of hydrazine fuels with hypochlorite. Argonne National Laboratory.[7] Retrieved from [Link][8]

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Chapter 7: Disposal of Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• International Agency for Research on Cancer (IARC). (1983). Laboratory Decontamination and Destruction of Carcinogens in Laboratory Wastes: Some Hydrazines.

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